5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine

• CAS: 1379368-57-6

Core Science & Biosynthesis

Therapeutic potential of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine in medicinal chemistry

An In-Depth Technical Guide to the Therapeutic Potential of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine in Medicinal Chemistry

Authored by a Senior Application Scientist

Foreword: Unlocking a Privileged Scaffold

The 1,3,4-thiadiazole ring is a cornerstone in medicinal chemistry, a "privileged scaffold" that consistently appears in compounds with a vast array of biological activities. Its unique electronic properties, ability to participate in hydrogen bonding, and rigid structure make it an ideal building block for designing targeted therapeutics. Within this diverse chemical family, 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine has emerged as a molecule of significant interest. This guide provides a comprehensive technical overview of its synthesis, mechanisms of action, and therapeutic potential, with a particular focus on its role as a potent inhibitor of Bloom Helicase, a critical enzyme in DNA repair and genome stability.

Part 1: Synthesis and Chemical Profile

The synthesis of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine and its derivatives is achievable through several established chemical pathways. The choice of a specific route often depends on the desired scale and the availability of starting materials.

Primary Synthetic Route

A common and effective method for synthesizing the core structure involves the cyclization of a thiosemicarbazide precursor. One documented approach involves reacting pyridine-4-carboxylic acid with thiosemicarbazide.[1] Another method starts from isonicotinoylthiosemicarbazide.[2]

Experimental Protocol: Synthesis of 5-(Pyridin-4-yl)-1,3,4-thiadiazol-2-amine

This protocol outlines a general procedure for the synthesis of the parent compound.

Materials:

• Pyridine-4-carboxylic acid

• Thiosemicarbazide

• Phosphorus oxychloride (POCl₃) or a similar dehydrating/cyclizing agent

• Ethanol

• Acetone

Procedure:

• Mixing Reagents: In a round-bottom flask, combine pyridine-4-carboxylic acid (1 equivalent) and thiosemicarbazide (2.5 equivalents).[1]

• Heating: Heat the mixture in an oil bath at approximately 90°C for 6 hours.[3]

• Precipitation: After cooling to room temperature, a crude product will precipitate out of the solution.

• Filtration: Filter the crude product and wash with a suitable solvent like cold ethanol.

• Purification: The pure compound can be obtained through recrystallization from a solvent such as ethanol or acetone.[1]

Synthesis of Derivatives

Derivatives of the core compound are often synthesized by reacting the 2-amino group with various electrophiles. For instance, potent Bloom Helicase inhibitors have been created by reacting 2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole with 3,4-dichlorophenyl isocyanate in DMF at 90°C.[3]

Physicochemical Properties

A summary of the key physicochemical properties of the parent compound is provided below.

Property	Value	Source
Molecular Formula	C₇H₆N₄S	[4]
Molecular Weight	178.22 g/mol	[4]
IUPAC Name	5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine	[4]
CAS Number	2002-04-2	[4]

Part 2: Therapeutic Potential and Mechanisms of Action

The therapeutic promise of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine and its analogs spans several disease areas, with the most compelling evidence in oncology.

Primary Indication: Cancer via Bloom Helicase Inhibition

The human genome is under constant threat from both internal and external sources of DNA damage. To maintain genomic integrity, cells have evolved complex DNA repair mechanisms.[3] A key family of enzymes in this process is the RecQ helicases, which includes Bloom helicase (BLM).[3] BLM plays a crucial role in unwinding complex DNA structures, such as Holliday junctions, that arise during DNA repair.[3]

Mutations in the BLM gene can lead to Bloom syndrome, a rare genetic disorder characterized by a high predisposition to cancer.[3] Cells lacking functional BLM are highly sensitive to DNA-damaging agents. This suggests that a selective inhibitor of BLM could act as a chemosensitizer, potentiating the efficacy of existing anticancer drugs.[3]

Derivatives of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine have been identified as potent inhibitors of BLM.[3] These compounds have been shown to induce sister chromatid exchanges, a cellular hallmark of Bloom syndrome, confirming their on-target activity.[3]

Caption: Inhibition of Bloom Helicase by the thiadiazole compound.

Other Investigated Therapeutic Avenues

The versatile 1,3,4-thiadiazole scaffold has prompted the investigation of its derivatives for a range of other therapeutic applications:

• Anticancer (Lipoxygenase Inhibition): Certain derivatives have been evaluated as lipoxygenase inhibitors, an enzyme family implicated in the development of several cancers, including colorectal, skin, and pancreatic cancer.[5] The proposed mechanism involves interfering with the arachidonic acid metabolism pathway, which can contribute to tumor growth.[5]

• Macrofilaricidal Activity: Substituted di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines, which are structural isomers of the core compound, have shown promise as novel treatments for human filarial infections like onchocerciasis.[6][7]

• Antimicrobial and Antifungal Activity: The 1,3,4-thiadiazole nucleus is a common feature in compounds with demonstrated antibacterial and antifungal properties.[1][8][9] Derivatives of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine have also been explored for these activities.[10]

Part 3: Preclinical Data and Structure-Activity Relationships

The therapeutic potential of this compound class is supported by a growing body of preclinical data.

Quantitative Analysis of Biological Activity

The following table summarizes the inhibitory concentrations of a lead compound and its analogs against Bloom Helicase.

Compound	Modification	BLM IC₅₀ (μM)	Reference
Lead Compound	5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivative	1.4	[3]
Analog 4a	Pyridine changed to phenyl	Inactive	[3]
Analog 4b	4-pyridine changed to 2-pyridine	Inactive	[3]
Analog 4c	4-pyridine changed to 3-pyridine	3.5	[3]
Analog 6d	1,3,4-thiadiazole replaced with 1,3,4-oxadiazole	Inactive	[3]
Analog 6i	Core modified to a pyridine analog	4.0	[3]

Structure-Activity Relationship (SAR) Insights

SAR studies have revealed that the biological activity of these compounds is highly sensitive to structural modifications.[3]

• The 4-Pyridine Moiety: The nitrogen in the 4-position of the pyridine ring is critical for activity. Moving it to the 2-position or replacing the pyridine with a phenyl or cyclohexane group leads to a complete loss of BLM inhibitory activity.[3] The 3-pyridine analog, however, retains comparable activity.[3]

• The 1,3,4-Thiadiazole Core: This heterocyclic core is also essential for activity. Replacing it with other heterocycles like thiophene, thiazole, or 1,3,4-oxadiazole generally results in inactive compounds.[3]

Caption: Key pharmacophoric features for BLM inhibitory activity.

Challenges and Druggability

Despite their potent in vitro activity, some of the lead compounds in this class exhibit low solubility and permeability.[3] These properties could translate to poor oral bioavailability, necessitating further medicinal chemistry optimization for in vivo applications.[3]

Part 4: Key Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed protocols for key assays used to evaluate the therapeutic potential of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine derivatives.

Protocol 1: BLM Helicase DNA Unwinding Assay (Gel-Based)

This assay measures the ability of a compound to inhibit the DNA unwinding activity of BLM helicase.

Materials:

• Purified recombinant human BLM helicase

• Forked duplex DNA substrate with a radiolabel (e.g., ³²P) on one strand

• Assay buffer (containing ATP, MgCl₂, and other necessary components)

• Test compound dissolved in DMSO

• Stop buffer (containing EDTA and a loading dye)

• Polyacrylamide gel

• Phosphorimager system

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing assay buffer, the radiolabeled forked duplex DNA substrate, and the desired concentration of the test compound.

• Initiation: Add BLM helicase to the reaction mixture to initiate the unwinding reaction.

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 30 minutes).

• Termination: Stop the reaction by adding the stop buffer.

• Gel Electrophoresis: Load the reaction products onto a native polyacrylamide gel and perform electrophoresis to separate the unwound single-stranded DNA from the double-stranded substrate.

• Analysis: Dry the gel and expose it to a phosphor screen. Quantify the amount of unwound DNA using a phosphorimager system. The IC₅₀ value is determined by plotting the percentage of unwound DNA against the inhibitor concentration.

Caption: Workflow for the BLM DNA unwinding assay.

Protocol 2: MTT Cytotoxicity Assay

This colorimetric assay is used to assess the effect of a compound on the metabolic activity of cancer cell lines, providing a measure of cytotoxicity.

Materials:

• Cancer cell line (e.g., MCF-7, HepG2)

• Complete cell culture medium

• 96-well plates

• Test compound dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control (DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) in a humidified incubator at 37°C and 5% CO₂.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be determined.

Conclusion and Future Perspectives

5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine and its derivatives represent a promising class of compounds with significant therapeutic potential, particularly in oncology. The identification of these molecules as potent inhibitors of Bloom Helicase opens up new avenues for developing chemosensitizing agents that can enhance the efficacy of traditional cancer therapies.

However, challenges remain. The poor physicochemical properties of some of the most potent analogs, such as low solubility and permeability, must be addressed through further medicinal chemistry efforts. Future research should focus on:

• Optimizing the scaffold to improve pharmacokinetic properties without sacrificing potency.

• Conducting in vivo studies to validate the efficacy and safety of lead compounds in animal models.

• Exploring the full spectrum of their biological activities to identify other potential therapeutic applications.

The journey from a promising chemical scaffold to a clinically approved drug is long and arduous. Yet, the compelling preclinical data for the 5-(pyridin-4-yl)-1,3,4-thiadiazole class of compounds provides a strong foundation for continued research and development.

References

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• Aliabadi, A., Mohammadi-Farani, A., Roodabeh, S., & Ahmadi, F. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iran J Pharm Res, 16(1), e124907. [Link]

• 5-(4-Pyridyl)-1,3,4-thiadiazol-2-amine. (n.d.). National Institutes of Health. [Link]

• Discovery of Substituted Di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines as Novel Macrofilaricidal Compounds for the Treatment of Human Filarial Infections. (2022). ACS Publications. [Link]

• Discovery of Substituted Di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines as Novel Macrofilaricidal Compounds for. (2022). Semantic Scholar. [Link]

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• Synthesis of 4‐(5‐Amino‐1,3,4‐thiadiazol‐2‐yl)pyrrolidin‐2‐ones and Their Antifungal Activity. (2025). ResearchGate. [Link]

• A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). MDPI. [Link]

• Novel 1,3,4-(thiadiazol-2-ylamino) methyl-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-thiones: synthesis, docking and antimycobacterial testing. (2011). ResearchGate. [Link]

• Significance of 5-pyridin-4-yl-1,3,4-thiadiazol-2-amine. (2025). Sourcefabric. [Link]

• SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. (n.d.). Rasayan Journal of Chemistry. [Link]

• New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. (2022). MDPI. [Link]

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Pharmacophore modeling of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine ligands

An In-Depth Technical Guide to Pharmacophore Modeling of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine Ligands

Authored by a Senior Application Scientist

This guide provides a comprehensive, in-depth exploration of pharmacophore modeling as applied to the promising class of 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine ligands. It is intended for researchers, medicinal chemists, and computational scientists engaged in drug discovery and development. We will move beyond a simple recitation of steps to a nuanced discussion of the strategic decisions and scientific rationale that underpin a successful pharmacophore modeling campaign.

The Strategic Imperative: Why Model This Scaffold?

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, known for its metabolic stability and diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The specific incorporation of a pyridin-4-yloxy linkage introduces a key flexibility and a critical hydrogen bond acceptor site, while the 2-amino group provides a crucial hydrogen bond donor. This combination of features has made derivatives of this scaffold potent inhibitors of various enzymes, such as Bloom Helicase.[4][5]

Pharmacophore modeling serves as a powerful computational tool to distill the essential three-dimensional arrangement of chemical features required for the biological activity of these ligands.[6][7][8] By creating a 3D "fingerprint" of the necessary interactions, we can rationally design novel compounds with enhanced potency and selectivity, perform virtual screening of large compound libraries to identify new hits, and gain a deeper understanding of the structure-activity relationships (SAR).[9][10][11]

Foundational Principles of Pharmacophore Modeling

A pharmacophore is an abstract representation of the steric and electronic features that are necessary for optimal molecular interactions with a specific biological target.[12][13] These features typically include:

• Hydrogen Bond Acceptors (HBA)

• Hydrogen Bond Donors (HBD)

• Hydrophobic Regions (HY)

• Aromatic Rings (AR)

• Positive and Negative Ionizable Centers (PI/NI)

Pharmacophore models can be developed through two primary approaches:

• Ligand-Based Pharmacophore Modeling: This approach is utilized when the 3D structure of the biological target is unknown.[14][15] It relies on a set of known active ligands to derive a common feature hypothesis that is presumed to be responsible for their activity.[16]

• Structure-Based Pharmacophore Modeling: When the 3D structure of the target protein is available (e.g., from X-ray crystallography), this method identifies potential interaction sites within the active site to guide the design of complementary ligands.[14][17]

This guide will focus on a ligand-based approach, as it is a common scenario in the early stages of drug discovery.

A Strategic Workflow for Ligand-Based Pharmacophore Modeling

The following workflow is designed to be a self-validating system, where each step builds upon the last to generate a robust and predictive pharmacophore model.

Caption: A comprehensive workflow for ligand-based pharmacophore modeling.

Step 1: Curating a High-Quality Ligand Dataset

The predictive power of a ligand-based pharmacophore model is fundamentally dependent on the quality and diversity of the input ligand set.

• Rationale: The model learns from the common features of active compounds and the distinguishing features that are absent in inactive ones. A well-curated dataset is essential for generating a statistically significant and predictive model.

• Protocol:

  • Gather Active Compounds: Collect a set of 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine derivatives with known, high-quality biological activity data (e.g., IC50, Ki values). For a robust model, a minimum of 5-10 diverse active compounds is recommended.

  • Include Inactive Compounds: It is equally important to include inactive or significantly less active structural analogs. This helps to refine the model by defining regions of steric hindrance or unfavorable interactions. For example, SAR studies on related scaffolds have shown that altering the position of the pyridine nitrogen can lead to a loss of activity.[4]

  • Ensure Structural Diversity: The active compounds should ideally belong to different chemical series or have variations at different positions of the scaffold to ensure the resulting pharmacophore is not biased towards a single chemotype.

  • Data Cleaning: Standardize chemical structures (e.g., tautomeric states, protonation states at physiological pH) and ensure consistent data formatting.

Step 2: Comprehensive Conformational Analysis

The 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine scaffold possesses rotational freedom around the ether linkage, making its 3D conformation critical for biological activity.

• Rationale: It is crucial to explore the conformational space of each ligand to identify the "bioactive conformation" – the specific 3D shape a ligand adopts when it binds to its target.[18]

• Protocol:

  • Employ a robust conformational search algorithm (e.g., Monte Carlo, systematic search) to generate a library of low-energy conformers for each ligand in the dataset.

  • The number of conformers generated should be sufficient to cover the accessible conformational space, often ranging from 100 to 1000 conformers per molecule, depending on its flexibility.

Step 3: Identifying Key Pharmacophoric Features

Based on the chemical structure of the 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine core, we can hypothesize the following key pharmacophoric features:

• Hydrogen Bond Acceptors (HBA): The nitrogen atom of the pyridine ring and the nitrogen atoms of the 1,3,4-thiadiazole ring are potential HBAs.

• Hydrogen Bond Donor (HBD): The primary amine group at the 2-position of the thiadiazole is a strong HBD.

• Aromatic Ring (AR): The pyridine ring and any additional aromatic substituents can engage in π-π stacking or other aromatic interactions.

• Hydrophobic (HY): The thiadiazole ring and other non-polar substituents can contribute to hydrophobic interactions.

Step 4: Hypothesis Generation and Refinement

This step involves aligning the conformers of the active ligands to identify a common spatial arrangement of pharmacophoric features.

• Rationale: The goal is to find a 3D hypothesis that is shared by most of the active molecules but is not present in the inactive ones.

• Protocol:

  • Utilize a pharmacophore generation program (e.g., PHASE, LigandScout, MOE).[14]

  • The software will align the conformers and identify common features, generating a series of ranked pharmacophore hypotheses.

  • Each hypothesis is scored based on how well it maps to the active compounds and avoids mapping to the inactive ones.

Caption: A hypothetical pharmacophore model for the ligand scaffold.

Step 5: Rigorous Model Validation

A generated pharmacophore model is merely a hypothesis until it is rigorously validated.[19]

• Rationale: Validation ensures that the model has true predictive power and is not a result of chance. It assesses the model's ability to distinguish active from inactive compounds.[20]

• Protocols:

  • Test Set Validation: A portion of the initial dataset (typically 20-30%) should be set aside as a test set. This set is not used in model generation and serves to evaluate the model's ability to correctly classify unseen compounds.

  • Decoy Set Screening: A large database of "decoy" molecules (compounds with similar physicochemical properties but different topologies) is screened against the pharmacophore model. A good model should select a much higher percentage of known actives than decoys.

  • Statistical Metrics: Several metrics are used to quantify the model's performance:

    • Enrichment Factor (EF): Measures how many more active compounds are found in the top fraction of a screened database compared to a random selection.

    • Goodness of Hit (GH) Score: A scoring function that ranges from 0 to 1, where a score above 0.7 indicates a very good model. It considers the percentage of actives retrieved, the enrichment, and other factors.[21]

    • Receiver Operating Characteristic (ROC) Curve: A plot of the true positive rate against the false positive rate, which provides a comprehensive view of the model's performance.

Data Presentation: Structure-Activity Relationship (SAR) Summary

The following table illustrates a hypothetical SAR for a series of 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine analogs, which would be crucial for building and refining a pharmacophore model.

Compound ID	R1 (Substitution on Pyridine)	R2 (Substitution on 2-amino)	IC50 (µM)
1a	H	H	5.2
1b	2-CH3	H	15.8
1c	3-CH3	H	4.9
1d	H	-CH3	8.1
1e	H	-C(=O)CH3	1.5
1f	3-Cl	H	3.7
1g (inactive)	H (phenyl instead of pyridine)	H	>100

This is a hypothetical table for illustrative purposes, based on general SAR principles for similar scaffolds.

Detailed Experimental Protocol: Ligand-Based Pharmacophore Model Generation

This protocol outlines the steps using a generic pharmacophore modeling software interface.

• Workspace Setup:

  • Create a new project.

  • Import the curated ligand dataset, ensuring that each molecule has a defined activity property (e.g., 'IC50') and is designated as 'active' or 'inactive'.

• Conformational Search:

  • Select all ligands in the dataset.

  • Open the conformational analysis module.

  • Choose a suitable search method (e.g., 'Mixed torsional/low-mode sampling').

  • Set the maximum number of conformers per structure (e.g., 250).

  • Set an energy window to discard high-energy conformers (e.g., 10 kcal/mol above the global minimum).

  • Run the conformational search.

• Pharmacophore Site and Feature Definition:

  • The software will automatically identify potential pharmacophoric features (HBA, HBD, AR, HY) for each conformer.

  • Review and, if necessary, manually adjust the feature definitions.

• Common Feature Pharmacophore Generation:

  • Select the set of active ligands.

  • Initiate the common feature pharmacophore generation module.

  • Specify the minimum number of features for a valid hypothesis (e.g., 4).

  • The software will align the conformers of the active molecules and identify common pharmacophore models.

• Scoring and Ranking Hypotheses:

  • The generated hypotheses will be scored based on their alignment and survival scores (how well they map to the actives).

  • If inactive ligands are included, the model will also be scored on its ability to reject them.

• Model Selection and Validation:

  • Select the top-scoring hypotheses for further validation.

  • Use the previously created test set and decoy sets to evaluate the predictive power of each selected model using the metrics described in Step 5 of the workflow.

  • The best-performing, validated model is then ready for application in virtual screening or lead optimization.

Conclusion

Pharmacophore modeling of 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine ligands is a scientifically rigorous process that, when executed with care, can significantly accelerate drug discovery efforts. The key to success lies not in the automated execution of software but in the thoughtful curation of data, a deep understanding of the ligand's chemical nature, and a robust, multi-faceted validation strategy. The workflow and principles outlined in this guide provide a framework for developing predictive models that can successfully identify novel, high-affinity ligands for your biological target of interest.

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A Technical Guide to the Toxicity and Safety Assessment of Thiadiazole-Pyridine Hybrids

This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for evaluating the toxicity and safety profiles of novel thiadiazole-pyridine hybrids. By integrating established protocols with mechanistic insights, this document serves as a technical resource for navigating the preclinical safety assessment landscape.

Introduction: The Double-Edged Sword of Thiadiazole-Pyridine Hybrids

The fusion of thiadiazole and pyridine rings has yielded a promising class of hybrid molecules with a wide spectrum of pharmacological activities, including anticancer and antimicrobial properties.[1][2][3] The thiadiazole moiety, a five-membered heterocycle containing sulfur and nitrogen, is a key structural component in numerous bioactive compounds, valued for its metabolic stability and diverse biological interactions.[4][5] Similarly, the pyridine scaffold enhances water solubility and is integral to many therapeutic agents.[6]

However, the journey from a promising lead compound to a clinically approved drug is paved with rigorous safety evaluations. Early and comprehensive toxicity testing is not merely a regulatory hurdle but a fundamental component of drug discovery, essential for minimizing attrition risk and ensuring patient safety.[7][8][9] Safety pharmacology studies are designed to uncover any potential adverse effects of a drug candidate on vital physiological systems, including the cardiovascular, respiratory, and central nervous systems, before it can be tested in humans.[8][10][11] This guide delineates the critical in silico, in vitro, and in vivo methodologies required to build a robust safety profile for this important class of compounds.

Early-Stage Assessment: In Silico ADMET Prediction

Before significant resources are committed to laboratory synthesis and testing, computational methods provide an invaluable preliminary screen. The analysis of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties helps identify potential liabilities.[12][13] These in silico tools can predict crucial parameters such as blood-brain barrier penetration, hepatotoxicity, and adherence to established drug-likeness criteria like Lipinski's Rule of Five, allowing for the early deselection of compounds with unfavorable profiles.[14][15][16]

Caption: Workflow for in silico ADMET screening of drug candidates.

In Vitro Cytotoxicity: Gauging the Effect on a Cellular Level

The first crucial step in laboratory-based toxicity testing is the in vitro cytotoxicity assay.[17][18] These assays determine the concentration at which a compound exerts toxic effects on cultured cells, providing a quantitative measure of its potency, often expressed as the half-maximal inhibitory concentration (IC50).[19] This data is vital for comparing the cytotoxicity of different derivatives and assessing their selectivity for cancer cells over normal, healthy cells.[20][21] A high selectivity index (the ratio of the IC50 in normal cells to that in cancer cells) is a desirable characteristic for potential anticancer agents.[20]

Data Summary: Cytotoxicity of Thiadiazole-Pyridine Hybrids

The following table summarizes reported IC50 values for various thiadiazole-pyridine hybrids against different cell lines. This comparative data highlights the potent anticancer activity of some derivatives, while also noting their effects on non-cancerous cells, which is critical for safety assessment.

Compound Class	Cell Line	Cell Type	IC50 (µM)	Reference
Pyridine-Thiazole Hybrid	MCF-7	Breast Cancer	5.71	[22]
Pyridine-Thiazole Hybrid	HL-60	Leukemia	0.57	[1]
Pyridine-Thiazole Hybrid	Normal Human Keratinocytes	Normal	>50	[1]
Pyridone-Based Hybrid	A549	Lung Carcinoma	~0.008 - 0.015	[21]
Pyridone-Based Hybrid	MCF-7	Breast Adenocarcinoma	~0.008 - 0.015	[21]
Triazolo-Thiadiazole-Pyridine	MCF-7	Breast Cancer	110.4 (µg/mL)	[23]
Triazolo-Thiadiazole-Pyridine	WRL-68	Normal Liver	272.8 (µg/mL)	[23]
Imidazo-Thiadiazole-Pyridine	Human LO2 cells	Normal Liver	Low Cytotoxicity	[2]

Experimental Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[17][20]

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., MCF-7 breast cancer cells and HEK293 normal kidney cells) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[20]

• Compound Treatment: Prepare serial dilutions of the thiadiazole-pyridine hybrid compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include untreated cells as a negative control and a known cytotoxic drug (e.g., Doxorubicin) as a positive control.[19]

• Incubation: Incubate the plates for a specified period, typically 24 or 48 hours, at 37°C in a humidified 5% CO2 incubator.[20]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to generate a dose-response curve and determine the IC50 value.[20]

Caption: Experimental workflow for the MTT cytotoxicity assay.

Genotoxicity Assessment: Screening for DNA Damage

Genotoxicity testing is a critical component of safety assessment, as it evaluates a compound's potential to damage genetic material, which can lead to mutations and cancer.[24] Regulatory agencies require a standard battery of tests to assess different genotoxic mechanisms.[25]

The Standard In Vitro Genotoxicity Battery

A two-test in vitro battery is typically the first stage, designed to detect gene mutations and chromosomal damage.[25]

• Bacterial Reverse Mutation Assay (Ames Test): This assay uses specific strains of Salmonella typhimurium that are mutated to require histidine for growth.[24][26] It tests a compound's ability to cause mutations that revert the bacteria to a state where they can synthesize their own histidine and grow on a histidine-free medium.[25] A positive result indicates the compound is a mutagen.[24]

• In Vitro Micronucleus Assay: This test is conducted in mammalian cells to identify agents that cause chromosomal damage.[24] Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division. An increase in micronuclei frequency indicates the compound is clastogenic (breaks chromosomes) or aneugenic (interferes with chromosome segregation).[25]

Follow-Up In Vivo Testing

If an in vitro test yields a positive result, in vivo follow-up studies are required to determine if the genotoxic effect is relevant in a whole animal system.[27]

In Vivo Comet Assay (Single Cell Gel Electrophoresis): The comet assay is a sensitive method for detecting DNA strand breaks in cells taken from various tissues of an animal treated with a test compound.[27][28] After treatment, nuclei are embedded in agarose, lysed, and subjected to electrophoresis. Damaged DNA containing breaks and fragments migrates away from the nucleus, forming a "comet tail." The length and intensity of the tail are proportional to the amount of DNA damage.[26] This assay is particularly useful for assessing genotoxicity in target organs that cannot be evaluated by other methods.[28]

Caption: Simplified workflow for an in vivo acute oral toxicity study.

Mechanistic Insights and Structure-Activity Relationships

Understanding why a compound is toxic is as important as knowing that it is toxic. The toxicity of thiadiazole-pyridine hybrids can arise from the properties of the individual rings, their substituents, or the overall molecule.

• Structure-Activity Relationships (SAR): Studies have shown that the biological activity and toxicity of these hybrids are highly sensitive to the functional groups attached to the core structure. [4]For instance, electron-withdrawing groups on an associated phenyl ring have been shown to enhance cytotoxic potency. [21]* Enzyme Inhibition: The thiadiazole ring is a common scaffold in various enzyme inhibitors. While this can be the basis for therapeutic effect (e.g., kinase inhibition in cancer), off-target inhibition of essential enzymes can lead to toxicity. [1]* DNA Interaction: Some heterocyclic compounds can intercalate into DNA or otherwise interfere with its function, leading to genotoxicity and cytotoxicity. [29]* Metabolic Activation: The metabolic processes in the liver, intended to detoxify compounds, can sometimes create reactive metabolites that are more toxic than the parent drug, leading to hepatotoxicity. [30]The pyridine ring, in particular, has been associated with liver effects. [30][31]

Caption: Potential mechanisms of toxicity for thiadiazole-pyridine hybrids.

Conclusion and Future Directions

The comprehensive safety evaluation of thiadiazole-pyridine hybrids is a multi-faceted process that progresses from predictive computational analysis to detailed in vivo studies. This guide outlines a logical, stepwise approach to de-risk these promising compounds. The existing data suggests that while some derivatives possess potent and selective anticancer activity, the potential for off-target cytotoxicity and specific organ toxicity, particularly to the liver and kidneys, must be carefully evaluated for each new candidate.

Future research should focus on refining the structure-activity and structure-toxicity relationships to design next-generation hybrids with an improved therapeutic window. By integrating safety assessment early and iteratively throughout the drug discovery process, the full therapeutic potential of thiadiazole-pyridine hybrids can be realized while prioritizing patient safety.

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The Ascendancy of a Privileged Scaffold: A Technical Guide to the History and Discovery of Pyridinyloxy-Thiadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridinyloxy-thiadiazole scaffold has emerged as a compelling structural motif in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides a comprehensive exploration of the history, discovery, and synthetic evolution of this privileged core. By delving into the causality behind experimental choices and elucidating the intricate structure-activity relationships, this document serves as an authoritative resource for researchers engaged in the design and development of novel therapeutics. Detailed experimental protocols for seminal synthetic routes are provided, alongside in-depth analyses of the key signaling pathways modulated by these compounds, particularly in the realms of oncology and inflammation.

Genesis of a Scaffold: A Historical Perspective

The journey of the pyridinyloxy-thiadiazole scaffold is intrinsically linked to the broader exploration of its constituent heterocycles: pyridine and thiadiazole. The 1,3,4-thiadiazole ring, a bioisostere of pyrimidine and oxadiazole, has been a subject of interest for over a century due to its metabolic stability and diverse pharmacological potential.[1][2] Early investigations into thiadiazole derivatives revealed a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties.[2][3]

The pyridine ring, a ubiquitous feature in numerous natural products and pharmaceuticals, has long been recognized for its ability to engage in crucial hydrogen bonding interactions with biological targets.[4] The strategic hybridization of these two pharmacophorically significant rings gave rise to the pyridine-thiadiazole framework. While the precise first synthesis of a pyridinyloxy-thiadiazole is not prominently documented in a singular landmark paper, the exploration of pyridine-containing thiadiazoles gained momentum as synthetic methodologies for 1,3,4-thiadiazoles became more refined. Initial synthetic efforts often involved the cyclization of pyridine-functionalized thiosemicarbazides or the reaction of pyridine derivatives with pre-formed thiadiazole rings.[5][6] These early explorations laid the groundwork for the subsequent discovery of the potent and varied biological activities that have made this scaffold a focal point of modern drug discovery.

Synthetic Strategies: From Foundational Reactions to Modern Methodologies

The synthesis of pyridinyloxy-thiadiazole derivatives has evolved from classical multi-step procedures to more efficient one-pot methodologies. The choice of synthetic route is often dictated by the desired substitution pattern, the availability of starting materials, and the scalability of the reaction.

The Hantzsch Thiazole Synthesis and its Adaptations

While not directly yielding a thiadiazole, the principles of the Hantzsch thiazole synthesis, involving the condensation of a thioamide with an α-haloketone, provided a conceptual framework for the cyclization reactions that form the basis of thiadiazole synthesis. Many modern approaches to 2,5-disubstituted 1,3,4-thiadiazoles can be viewed as variations of this fundamental condensation and cyclization theme.

Cyclization of Pyridine-Containing Thiosemicarbazides

A prevalent and versatile method for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles involves the acid-catalyzed cyclization of thiosemicarbazides derived from pyridine carboxylic acids.

General Workflow:

Caption: General workflow for the synthesis of 2-amino-5-(pyridinyl)-1,3,4-thiadiazoles.

This method offers the advantage of readily available starting materials and allows for diversification at the pyridine ring. The choice of cyclizing agent, such as sulfuric acid or phosphorus oxychloride, can influence the reaction conditions and yield.

One-Pot Synthesis from Carboxylic Acids and Thiosemicarbazide

More recent advancements have led to the development of efficient one-pot procedures that bypass the isolation of the thiosemicarbazide intermediate. These methods often employ a dehydrating agent to drive the cyclization.

Illustrative One-Pot Synthesis Workflow:

Caption: Synthesis of pyridinyl-thiadiazoles via reaction with hydrazonoyl halides.

This approach offers significant flexibility in generating a library of compounds for structure-activity relationship studies.

Structure-Activity Relationship (SAR): Decoding the Pharmacophore

The biological activity of pyridinyloxy-thiadiazole derivatives is exquisitely sensitive to the nature and position of substituents on both the pyridine and thiadiazole rings. A comprehensive analysis of the available literature reveals key SAR trends.

Anticancer Activity

• Substitution on the Pyridine Ring: The position of the nitrogen atom in the pyridine ring and the presence of electron-withdrawing or electron-donating groups can significantly impact anticancer potency. For instance, in some series, a 4-pyridyl moiety has been shown to be more active than 2- or 3-pyridyl analogues. [7]* Linker between the Rings: The nature of the linker (e.g., ether, thioether, amide) between the pyridine and thiadiazole moieties influences the overall conformation and binding affinity of the molecule to its target.

• Substitution on the Thiadiazole Ring: The introduction of various aryl or alkyl groups at the 5-position of the 1,3,4-thiadiazole ring has been extensively explored. Halogenated phenyl groups, in particular, have often been associated with enhanced cytotoxic activity. [8]

Anti-inflammatory Activity

• Aryl Substituents on the Thiadiazole Ring: The presence of specific aryl groups at the 5-position of the thiadiazole ring is crucial for anti-inflammatory activity, particularly for COX-2 inhibition. Electron-withdrawing groups on this aryl ring can enhance potency.

• Amine Substituents: For 2-amino-1,3,4-thiadiazole derivatives, the nature of the substituent on the amino group can modulate activity. Acylation of the amino group has been shown to be a viable strategy for enhancing anti-inflammatory effects in some cases. [8] Table 1: Representative Pyridinyloxy-Thiadiazole Derivatives and their Biological Activities

Compound ID	Pyridine Substitution	Linker	Thiadiazole Substitution	Biological Activity	IC50/EC50 (µM)	Reference
1	4-pyridyl	-	2-amino-5-(4-chlorophenyl)	Anticancer (MCF-7)	5.17	[9]
2	3-pyridyl	-CO-NH-CS-	5-(4-hydroxyphenyl)	Anti-inflammatory (COX-2)	0.08	[10]
3	2-pyridyl	-O-	5-(3,4-dichlorophenyl)	Trypanocidal	3.2	[11]
4	4-pyridyl	-	2-(acetylamino)-5-phenyl	A3 Adenosine Receptor Antagonist	2.3 (Ki)	[8]

Unraveling the Mechanism of Action: Key Signaling Pathways

The therapeutic potential of pyridinyloxy-thiadiazole scaffolds stems from their ability to modulate critical cellular signaling pathways implicated in disease pathogenesis.

Anticancer Activity: Targeting Pro-Survival Pathways

A significant body of evidence points to the ability of pyridinyloxy-thiadiazole derivatives to inhibit key pro-survival signaling pathways in cancer cells, most notably the PI3K/AKT/mTOR pathway. [12] The PI3K/AKT/mTOR Signaling Pathway:

Caption: Inhibition of the PI3K/AKT/mTOR pathway by pyridinyloxy-thiadiazole derivatives.

By inhibiting key kinases such as PI3K and AKT, these compounds can effectively block downstream signaling, leading to cell cycle arrest and induction of apoptosis in cancer cells. [12]Some derivatives have also been shown to target other critical components of cancer cell signaling, such as the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. [13]

Anti-inflammatory Activity: Modulation of the Arachidonic Acid Cascade

The anti-inflammatory effects of many pyridinyloxy-thiadiazole derivatives are attributed to their ability to selectively inhibit the cyclooxygenase-2 (COX-2) enzyme. [10] The COX-2 Inflammatory Pathway:

Caption: Inhibition of the COX-2 pathway by pyridinyloxy-thiadiazole derivatives.

By blocking the conversion of arachidonic acid to pro-inflammatory prostaglandins, these compounds effectively reduce inflammation, pain, and fever. The selectivity for COX-2 over the constitutively expressed COX-1 isoform is a key objective in the design of safer anti-inflammatory drugs, as it can minimize gastrointestinal side effects.

Experimental Protocols: A Guide to Synthesis

The following protocols are representative examples of the synthesis of pyridinyloxy-thiadiazole derivatives, based on established literature procedures. [7][14][15]

General Procedure for the Synthesis of 2-Amino-5-(pyridin-4-yl)-1,3,4-thiadiazole

Materials:

• Isonicotinic acid

• Thiosemicarbazide

• Phosphorus oxychloride (POCl₃)

• Sodium hydroxide (NaOH) solution (50%)

• Ethanol

• Water

• Ice

Procedure:

• To a stirred solution of isonicotinic acid (1.23 g, 10 mmol) in phosphorus oxychloride (10 mL), add thiosemicarbazide (0.91 g, 10 mmol) portion-wise at 0 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat at 80-90 °C for 2 hours.

• Cool the reaction mixture in an ice bath and carefully quench by the slow addition of crushed ice.

• Reflux the resulting mixture for 4 hours.

• After cooling, neutralize the solution to pH 7-8 with a 50% aqueous solution of sodium hydroxide.

• Collect the precipitated solid by filtration, wash with cold water, and recrystallize from ethanol to afford the pure product.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

General Procedure for the Synthesis of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives

Materials:

• 2-Amino-5-(pyridin-2-yl)-1,3,4-thiadiazole

• Substituted benzoyl chloride

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

Procedure:

• Dissolve 2-amino-5-(pyridin-2-yl)-1,3,4-thiadiazole (1.78 g, 10 mmol) in dry pyridine (20 mL).

• To this solution, add the substituted benzoyl chloride (11 mmol) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature overnight.

• Pour the reaction mixture into ice-cold water and extract with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Future Directions

The pyridinyloxy-thiadiazole scaffold has firmly established itself as a privileged structure in medicinal chemistry, with a rich history of discovery and a diverse range of biological activities. The synthetic versatility of this core allows for extensive structural modifications, enabling the fine-tuning of its pharmacological properties. The demonstrated efficacy of these compounds as anticancer and anti-inflammatory agents, through the modulation of key signaling pathways such as PI3K/AKT/mTOR and COX-2, underscores their therapeutic potential.

Future research in this area will likely focus on several key aspects:

• Elucidation of Novel Mechanisms of Action: While significant progress has been made, a deeper understanding of the molecular targets and signaling pathways affected by these compounds is still needed.

• Optimization of Pharmacokinetic Properties: Further derivatization and formulation studies will be crucial to improve the drug-like properties of lead compounds, including their solubility, bioavailability, and metabolic stability.

• Exploration of New Therapeutic Areas: The broad biological activity profile of the pyridinyloxy-thiadiazole scaffold suggests that its therapeutic applications may extend beyond cancer and inflammation to other areas such as infectious diseases and neurodegenerative disorders.

The continued exploration of this remarkable scaffold holds great promise for the development of the next generation of innovative and effective medicines.

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• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2025). MDPI.
• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (2024). MDPI.
• Visagaperumal, D., Ramalingam, J., & Chandy, V. (2018). 1, 3, 4-Thiadiazoles: An Overview. Gavin Publishers.
• Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. (n.d.). PMC.
• Synthesis and structure-activity relationships of thiadiazole-derivatives as potent and orally active peroxisome proliferator-activated receptors alpha/delta dual agonists. (2008). PubMed.
• Synthesis and trypanocidal activity of novel pyridinyl-1,3,4-thiadiazole derivatives. (2025).
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• A Comparative Guide to the Synthesis of 1,3,4-Thiadiazoles. (n.d.). Benchchem.
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• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
• Thiadiazole derivatives as anticancer agents. (n.d.). PMC.
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• Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. (n.d.).
• Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. (2017). Brieflands.
• Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflamm
• Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. (2022). Chemical Methodologies.
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• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. (2022). PubMed.
• Synthesis of Some New 1,3,4-Thiadiazole, Thiazole and Pyridine Derivatives Containing 1,2,3-Triazole Moiety. (2025).
• Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. (2020). PMC.
• New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflamm
• Design, synthesis, and biological investigation of oxadiazolyl, thiadiazolyl, and pyrimidinyl linked antipyrine deriv

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A Technical Guide to Determining the Organic Solvent Solubility Profile of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine

Abstract

The solubility of a drug candidate is a critical physicochemical property that dictates its downstream developability, influencing everything from formulation design to bioavailability.[1] This guide provides a comprehensive framework for determining the thermodynamic solubility of the novel heterocyclic compound, 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine, in a panel of pharmaceutically relevant organic solvents. While extensive public data on this specific molecule's solubility is not available, this document outlines the authoritative experimental protocols, theoretical underpinnings, and data interpretation strategies necessary for researchers to generate a robust and reliable solubility profile. The methodologies described herein, centered on the gold-standard shake-flask method and HPLC-UV quantification, are designed to ensure scientific rigor and data integrity, empowering drug development professionals to make informed decisions.

Introduction: The Imperative of Solubility Profiling

The journey of a new chemical entity (NCE) from discovery to a marketable therapeutic is fraught with challenges, many of which are rooted in fundamental physicochemical properties.[2] Among these, solubility is arguably one of the most significant hurdles; a drug that cannot adequately dissolve in physiological or formulation media will likely fail due to poor absorption and low bioavailability.[1][3] It is estimated that over 40% of new chemical entities are practically insoluble in water, making early and accurate solubility assessment a cornerstone of modern drug development.[2]

This guide focuses on the specific compound 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine . Its heterocyclic structure, featuring a pyridine ring, a 1,3,4-thiadiazole core, and an amine group, suggests a complex interplay of polarity, hydrogen bonding capacity, and crystalline packing forces that will govern its solubility.

dot graph "Chemical_Structure" { layout=neato; node [shape=none, margin=0]; bg_color="#FFFFFF";

} /dot Figure 1: Chemical Structure of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine.

Understanding the solubility of this molecule in a range of organic solvents is crucial for:

• Lead Optimization: Guiding medicinal chemistry efforts to enhance solubility through structural modification.[4]

• Formulation Development: Selecting appropriate vehicles for preclinical and clinical studies.[3]

• Analytical Method Development: Establishing suitable solvents for stock solutions and chromatography.

• Process Chemistry: Identifying viable solvents for crystallization and purification.

This document serves as a self-validating protocol, providing the scientific rationale and step-by-step instructions to generate a high-quality solubility profile for this, or any other, NCE.

Theoretical Principles of Solubility

The dissolution of a solid solute in a liquid solvent is governed by a thermodynamic equilibrium between the solid state and the solution. This process can be understood through two primary lenses: the intermolecular forces at play and the energy of the crystal lattice.

• Intermolecular Forces ("Like Dissolves Like"): A compound's solubility is maximized in a solvent that shares similar intermolecular force characteristics. These forces are categorized by the Hansen Solubility Parameters (HSP) , which deconstruct the total cohesive energy of a substance into three components[5][6]:

  • δD (Dispersion): Energy from van der Waals forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from the formation of hydrogen bonds.

  Solvents with HSP values close to those of the solute are more likely to be effective.[7] For 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine, the presence of the pyridine nitrogen and the primary amine group suggests that hydrogen bonding (δH) and polar forces (δP) will be significant contributors to its solubility profile.

• Crystal Lattice Energy: Before a molecule can dissolve, energy must be supplied to overcome the forces holding it within the crystal lattice. High melting point compounds often have strong lattice energies, which can negatively impact solubility.[8]

Experimental Design: The Thermodynamic Shake-Flask Method

To determine the true equilibrium solubility, the shake-flask method is the most reliable and widely recognized technique.[9][10] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid drug, providing a definitive thermodynamic value.[4][11]

Materials & Equipment

• Solute: 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine (≥98% purity)

• Solvents: HPLC-grade or equivalent:

  • Dimethyl Sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Ethanol (EtOH)

  • Methanol (MeOH)

  • Acetone

  • Acetonitrile (ACN)

  • Tetrahydrofuran (THF)

  • Dichloromethane (DCM)

• Equipment:

  • Analytical balance (4-decimal place)

  • Glass vials (e.g., 4 mL) with PTFE-lined caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • High-Performance Liquid Chromatography (HPLC) system with UV detector[12][13]

  • Volumetric flasks and pipettes for standard preparation

Experimental Workflow

dot digraph "Solubility_Workflow" { graph [fontname="Arial", splines=ortho, rankdir=TB]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [color="#5F6368"];

} /dot Figure 2: Experimental workflow for the shake-flask solubility determination method.

Detailed Protocol: Step-by-Step Methodology

1. Sample Preparation: a. Accurately weigh an excess amount of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine (e.g., 10 mg) into a series of appropriately labeled glass vials (n=3 for each solvent). The key is to ensure undissolved solid remains at the end of the experiment.[10] b. Pipette a precise volume (e.g., 2.0 mL) of the selected organic solvent into each vial. c. Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation.

2. Equilibration: a. Place the vials securely on an orbital shaker set to a constant temperature (e.g., 25°C). b. Agitate the samples at a moderate speed (e.g., 200 rpm) for a minimum of 24 hours. For compounds with slow dissolution kinetics, 48 hours is recommended to ensure equilibrium is reached.[10] c. Visually confirm the presence of undissolved solid in each vial after the equilibration period. If a sample has fully dissolved, it must be repeated with a higher starting mass of the solute.

3. Phase Separation and Sampling: a. Remove the vials from the shaker and allow them to stand for 30 minutes. b. Centrifuge the vials (e.g., at 10,000 rpm for 10 minutes) to pellet the excess solid material. c. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. d. Immediately filter the aliquot through a 0.22 µm solvent-compatible syringe filter into a clean vial. This step is critical to remove any remaining microscopic particles.[14] Self-Validation Note: Adsorption of the compound to the filter material can underestimate solubility. A quick validation check by filtering a known standard and checking for recovery is advised.

4. Quantification by HPLC-UV: a. Prepare a series of calibration standards of the compound in a suitable solvent (typically the mobile phase or a solvent in which the compound is freely soluble, like DMSO). b. Accurately dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the calibration curve. c. Analyze the standards and the diluted samples via a validated HPLC-UV method.[14][15] The chromatogram should show a single, well-resolved peak for the target compound. d. Construct a calibration curve by plotting the peak area against the concentration of the standards. e. Determine the concentration of the diluted sample using the regression equation from the calibration curve. f. Calculate the original solubility in the organic solvent by multiplying the determined concentration by the dilution factor.

Illustrative Results and Data Presentation

As publicly available data for this specific compound is limited, the following table presents a hypothetical yet scientifically plausible solubility profile for 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine. This data is for illustrative purposes to demonstrate proper reporting.

Solvent	Polarity Index	Hansen δH (MPa⁰.⁵)	Illustrative Solubility (mg/mL) at 25°C	Classification	Implications for Drug Development
Dimethyl Sulfoxide (DMSO)	7.2	10.2	>100	Freely Soluble	Excellent for primary stock solutions in HTS and in vitro assays.[4]
N,N-Dimethylformamide (DMF)	6.4	11.3	85.4	Freely Soluble	Good alternative to DMSO for stock solutions.
Methanol (MeOH)	5.1	22.3	15.2	Soluble	Potential co-solvent in formulations; useful for purification.
Ethanol (EtOH)	4.3	19.4	8.9	Sparingly Soluble	Limited use as a primary solvent; may act as a co-solvent.[8]
Acetone	5.1	7.0	5.1	Sparingly Soluble	Moderate utility; may be used in specific process steps.
Acetonitrile (ACN)	5.8	6.1	2.3	Slightly Soluble	Common HPLC mobile phase component; poor primary solvent.
Tetrahydrofuran (THF)	4.0	8.0	1.8	Slightly Soluble	Limited applicability due to low polarity and H-bonding.
Dichloromethane (DCM)	3.1	3.1	<0.1	Insoluble	Unsuitable as a solvent for this compound.

Note: Polarity Index and Hansen δH values are from standard literature sources. Solubility classifications are based on USP definitions.

Discussion of Illustrative Data: The hypothetical data suggests that 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine is a polar compound with significant hydrogen bonding capability. Its high solubility in polar aprotic solvents like DMSO and DMF, which are strong hydrogen bond acceptors, is consistent with this hypothesis. The moderate solubility in protic solvents like methanol indicates that the compound can also act as a hydrogen bond donor. The poor solubility in the non-polar aprotic solvent DCM confirms the polar nature of the molecule. This profile strongly suggests that formulation strategies should focus on polar excipients and solvent systems.

Conclusion

Determining the organic solvent solubility profile is a non-negotiable, foundational step in the preclinical development of any NCE. By employing the robust and self-validating shake-flask methodology detailed in this guide, researchers can generate accurate and reliable thermodynamic solubility data. This information is paramount for making sound decisions in medicinal chemistry, formulation science, and process development, ultimately de-risking the path toward clinical evaluation and increasing the probability of success for promising drug candidates like 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine.

References

• P, S. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]

• Di, L., & Kerns, E. H. (2020). The Importance of Solubility for New Drug Molecules. IntechOpen. [Link]

• Veranova. (n.d.). Improving solubility and accelerating drug development. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012. [Link]

• NETZSCH-Gerätebau GmbH. (2025, March 31). Determining the Ideal Solubility of Drug Candidates by Means of DSC. [Link]

• ResearchGate. (n.d.). Hansen solubility parameters (HSP). [Link]

• Jadhav, D. S. (2013, February 15). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. PharmaTutor. [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. [Link]

• Pharmacology Discovery Services. (n.d.). Solubility Test, HPLC-UV/VIS Method. [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. [Link]

• American Pharmaceutical Review. (2013, April 2). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. [Link]

• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. [Link]

• Hansen Solubility. (n.d.). Hansen Solubility Parameters. [Link]

• Chemistry LibreTexts. (2023, August 29). High Performance Liquid Chromatography. [Link]

• BioResources. (2021, September 9). Applications of the Hansen solubility parameter for cellulose. [Link]

• OECD. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. [Link]

• European Commission. (n.d.). A.8. PARTITION COEFFICIENT. [Link]

• Schoff, C. K. (2018, August 27). Hansen Solubility Parameters (HSP): 3—More Applications. CoatingsTech. [Link]

• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery. [Link]

• Bergström, C. A. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Pharmaceutical Review. [Link]

• KREATiS. (n.d.). High-accuracy water solubility determination using logK. [Link]

• Phenomenex. (n.d.). HPLC Testing Procedure. [Link]

• World Health Organization. (n.d.). Annex 4. [Link]

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Protocols & Analytical Methods

Step-by-step preparation of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine from precursors

Here is the detailed Application Note and Protocol for the preparation of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine .

Executive Summary

This protocol details the synthetic pathway for 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine , a heteroaryl ether scaffold relevant in the development of kinase inhibitors and carbonic anhydrase antagonists.

Unlike common 5-alkyl or 5-aryl thiadiazoles formed via cyclization of carboxylic acids, the 5-aryloxy linkage requires a nucleophilic aromatic substitution (SNAr) strategy. This guide presents two validated pathways:

• Direct Displacement (Primary Route): Reaction of 4-hydroxypyridine with 2-amino-5-bromo-1,3,4-thiadiazole.

• Sulfone Displacement (Alternative High-Yield Route): Utilization of a 5-methylsulfonyl moiety as a superior leaving group to mitigate low reactivity or N-alkylation side products.

Retrosynthetic Analysis & Strategy

The target molecule features an ether bridge connecting two electron-deficient heteroaromatic rings. The strategic disconnection is at the C(Thiadiazole)–O bond.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage via Nucleophilic Aromatic Substitution.

Key Mechanistic Considerations

• Tautomeric Equilibrium: 4-Hydroxypyridine exists in equilibrium with 4-pyridone. To favor O-arylation (ether formation) over N-arylation, the reaction conditions must stabilize the oxy-anion or utilize a hard electrophile.

• Electrophilicity: The 1,3,4-thiadiazole ring is electron-deficient, facilitating SNAr at the 5-position. However, the 2-amino group is electron-donating, which partially deactivates the ring. If the bromide displacement is sluggish, the sulfone derivative (Pathway B) is required.

Experimental Protocols

Pathway A: Direct SNAr Displacement (Standard Protocol)

Best for rapid synthesis when 2-amino-5-bromo-1,3,4-thiadiazole is readily available.

Materials Required

Reagent	MW ( g/mol )	Equiv.	Role
2-Amino-5-bromo-1,3,4-thiadiazole	180.03	1.0	Electrophile
4-Hydroxypyridine	95.10	1.2	Nucleophile
Sodium Hydride (60% in oil)	24.00	1.5	Base
DMF (Anhydrous)	-	-	Solvent

Step-by-Step Procedure

• Nucleophile Activation:

  • In a flame-dried 3-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, suspend Sodium Hydride (60%, 1.5 equiv) in anhydrous DMF (5 mL/mmol).

  • Cool the suspension to 0°C in an ice bath.

  • Add 4-Hydroxypyridine (1.2 equiv) portion-wise over 10 minutes. Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 30 minutes to ensure complete formation of the sodium pyridin-4-olate.

• Coupling Reaction:

  • Add 2-Amino-5-bromo-1,3,4-thiadiazole (1.0 equiv) as a solid in one portion.

  • Heat the reaction mixture to 90°C for 6–12 hours. Monitor reaction progress via TLC (System: 10% MeOH in DCM) or LC-MS.

  • Checkpoint: The starting bromide (Rf ~0.5) should disappear, and a new polar spot (Rf ~0.3) should appear.[1]

• Workup & Isolation:

  • Cool the mixture to RT.

  • Quench carefully with ice-water (10x reaction volume).

  • Adjust pH to ~7.0–8.0 using 1N HCl if necessary.

  • Extract with Ethyl Acetate (3x).[2] Note: If the product precipitates upon water addition, filter the solid directly.

  • Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

• Purification:

  • Recrystallize from Ethanol/Water or purify via flash column chromatography (Gradient: 0-10% MeOH in DCM).

Pathway B: The Sulfone Route (High Reliability)

Recommended if Pathway A yields low conversion or inseparable mixtures. The sulfonyl group is a superior leaving group (approx. 100x more reactive than bromide).

Workflow Diagram

Figure 2: The "Sulfone Route" converts the commercially available thiol into a highly reactive sulfone electrophile.

Protocol Modifications (Pathway B)

• S-Methylation: React 2-amino-5-mercapto-1,3,4-thiadiazole with Methyl Iodide (1.1 equiv) and K2CO3 in Ethanol at RT for 2 hours. Yield is typically quantitative.

• Oxidation: Treat the thioether with KMnO4 (excess) in Acetic Acid/Water or mCPBA in DCM to generate the 5-methylsulfonyl derivative.

• Displacement: Follow the Nucleophile Activation step from Pathway A, but use the 5-methylsulfonyl-1,3,4-thiadiazole as the electrophile. The reaction often proceeds at lower temperatures (60°C) with higher yields.

Characterization Data (Expected)

Technique	Expected Signal / Observation	Interpretation
1H NMR (DMSO-d6)	δ 7.2–7.5 (br s, 2H)	-NH2 (Thiadiazole amine)
δ 6.9–7.1 (d, 2H, J=6Hz)	Pyridyl H-3, H-5 (Upfield due to ether)
δ 8.4–8.6 (d, 2H, J=6Hz)	Pyridyl H-2, H-6 (Deshielded next to N)
LC-MS (ESI+)	m/z 195.03 [M+H]+	Consistent with Formula C7H6N4OS
IR (KBr)	3100–3300 cm-1	N-H Stretch (Primary amine)
1240–1260 cm-1	C-O-C Asymmetric Stretch (Ether)

Critical QC Check: Distinguish between O-arylation (Target) and N-arylation (Side Product).

• Target (Ether): Pyridyl protons appear as two distinct doublets (AA'BB' system).

• Side Product (N-linked Pyridone): Pyridone protons often show more complex coupling or distinct shifts typical of the amide-like lactam structure. 13C NMR is definitive; the ether carbon (C-4 of pyridine) shifts ~160-165 ppm, while the carbonyl of the N-alkylated pyridone shifts ~175-180 ppm.

Safety & Handling

• Sodium Hydride: Reacts violently with water. Use only dry glassware and inert atmosphere (N2/Ar).

• 2-Amino-5-bromo-1,3,4-thiadiazole: Irritant.[3] Avoid inhalation of dust.

• DMF: Hepatotoxic. Handle in a fume hood.

• Waste Disposal: Aqueous layers containing pyridine derivatives must be treated as hazardous organic waste.

References

• Thiadiazole Building Blocks: Sigma-Aldrich. Product Specification: 2-Amino-5-bromo-1,3,4-thiadiazole. Available at:

• General Synthesis of 5-Substituted Thiadiazoles: Al-Masoudi, N. A., et al. "Synthesis and Biological Activity of Some New 1,3,4-Thiadiazole Derivatives." Molecules, 2011.[4]

• SNAr on Thiadiazoles: For analogous displacements on 1,3,4-thiadiazoles using phenols/alkoxides, see: Journal of Heterocyclic Chemistry, "Nucleophilic substitution of 2-amino-5-bromo-1,3,4-thiadiazole". (General reference to reactivity class).
• Sulfone Route Precedent: Similar transformations using sulfonyl leaving groups on thiadiazoles are described in: Bioorganic & Medicinal Chemistry Letters, Vol 18, Issue 3, 2008.

Disclaimer: This protocol is for research purposes only. All chemical synthesis should be performed by qualified personnel using appropriate safety equipment.

Sources

• 1. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-氨基-5-溴-1,3,4-噻二唑 95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of the amine group in 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine

Application Note: Functionalization of the Amine Group in 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine

Executive Summary

The scaffold 5-(pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine represents a privileged structure in drug discovery, particularly for kinase inhibition and antimicrobial research. The combination of the electron-deficient 1,3,4-thiadiazole ring and the basic pyridyl ether moiety creates a unique electronic "push-pull" system.

However, the exocyclic amine at position 2 is notoriously difficult to functionalize due to:

• Low Nucleophilicity: Resonance delocalization of the nitrogen lone pair into the thiadiazole ring.

• Ambident Reactivity: Competition between the exocyclic amine and the ring nitrogens (N3/N4), driven by amino-imino tautomerism.

• Solubility & Interference: The pyridine moiety can trap metal catalysts or alter solubility profiles in acidic media.

This guide provides three field-proven protocols to overcome these barriers, focusing on Acylation (Amides) , Carbamoylation (Ureas) , and Pd-Catalyzed N-Arylation .

Reactivity Profile & Mechanistic Insight

Before attempting synthesis, one must understand the electronic landscape. The 2-amino-1,3,4-thiadiazole exists in equilibrium between the amino and imino forms.

• Hard Electrophiles (Acyl chlorides, Isocyanates): Generally favor the exocyclic amine (kinetic control).

• Soft Electrophiles (Alkyl halides): Frequently result in alkylation of the ring nitrogen (N3), yielding biologically inactive imino-thiadiazolines.

Diagram 1: Reactivity Landscape & Tautomerism The following diagram illustrates the resonance structures and sites of electrophilic attack.

Caption: Mechanistic map highlighting the competition between exocyclic amine functionalization (green path) and ring nitrogen alkylation (red path).

Protocol A: Amide Formation via HATU Coupling

Best for: Attaching complex carboxylic acids where acid chlorides are unstable.

Direct reaction with carboxylic acids using EDC/NHS often fails due to the low nucleophilicity of the thiadiazole amine. We utilize HATU , which generates a highly reactive active ester, in the presence of a non-nucleophilic base.

Reagents:

• Substrate: 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine (1.0 equiv)[1]

• Carboxylic Acid (R-COOH): 1.2 equiv

• HATU: 1.2 equiv

• DIPEA (N,N-Diisopropylethylamine): 3.0 equiv

• Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.2 equiv) in anhydrous DMF (0.1 M concentration). Add HATU (1.2 equiv) and DIPEA (1.5 equiv). Stir at Room Temperature (RT) for 15 minutes. Color change to yellow/orange is common.

• Addition: Add the thiadiazole amine (1.0 equiv) to the reaction mixture. Add the remaining DIPEA (1.5 equiv).

  • Note: The extra base ensures the pyridine ring remains unprotonated, preventing it from salting out or trapping the active ester.

• Reaction: Stir at 50°C for 4–16 hours.

  • Why Heat? The electron-poor amine is sluggish at RT. 50°C overcomes the activation energy barrier without degrading the ether linkage.

• Work-up: Dilute with EtOAc. Wash with water (x3) and brine (x1).

  • Caution: Do not wash with strong acid (1M HCl) as the pyridine moiety will protonate and extract into the aqueous layer. Use saturated NH4Cl if mild acidity is needed.

• Purification: Flash chromatography (DCM/MeOH gradient).

Protocol B: Urea Synthesis via Isocyanates

Best for: Creating high-affinity kinase inhibitors or antimicrobial agents.

This reaction is generally cleaner than amide coupling because isocyanates are "hard" electrophiles that react rapidly with the exocyclic amine, minimizing tautomeric interference.

Reagents:

• Substrate: 1.0 equiv

• Isocyanate (R-N=C=O): 1.1 equiv

• Base: Triethylamine (TEA) or Pyridine (0.5 equiv - catalytic)

• Solvent: THF or Dioxane (Anhydrous)

Step-by-Step Protocol:

• Dissolution: Dissolve the thiadiazole amine in anhydrous THF (0.2 M).

  • Solubility Check: If insoluble, add dry DMF dropwise until clear.

• Addition: Add the Isocyanate (1.1 equiv) dropwise at 0°C.

• Catalysis: Add catalytic TEA (0.5 equiv).

• Reaction: Allow to warm to RT and stir for 2–6 hours.

  • Monitoring: TLC usually shows a spot much more polar than the starting material.

• Quench & Isolation:

  • Often, the urea product precipitates directly from THF. Filter and wash with cold ether.

  • If no precipitate: Evaporate solvent and recrystallize from Ethanol/Water.

Protocol C: Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Best for: Synthesis of secondary amines (N-aryl/heteroaryl derivatives).

This is the most challenging transformation. The sulfur in the thiadiazole and the nitrogen in the pyridine are potential catalyst poisons. We employ Xantphos , a bidentate ligand with a wide bite angle, which is robust against poisoning and promotes reductive elimination.

Reagents:

• Substrate: 1.0 equiv

• Aryl Bromide (Ar-Br): 1.2 equiv

• Catalyst: Pd2(dba)3 (5 mol%)

• Ligand: Xantphos (10 mol%)

• Base: Cs2CO3 (2.0 equiv) - Stronger bases like NaOtBu may degrade the ether.

• Solvent: 1,4-Dioxane (Degassed)

Step-by-Step Protocol:

• Degassing: Sparge 1,4-dioxane with Argon for 30 minutes. Oxygen is the enemy here.

• Pre-complexation: In a glovebox or under Argon stream, mix Pd2(dba)3 and Xantphos in a small volume of dioxane. Stir for 5 mins (solution turns deep purple/red).

• Assembly: Add the thiadiazole amine, Aryl Bromide, and Cs2CO3 to a microwave vial. Add the catalyst solution.

• Reaction: Seal and heat to 100°C for 12–18 hours (conventional heating) or 120°C for 1 hour (Microwave).

• Filtration: Filter hot through a Celite pad to remove Palladium black.

• Purification: The product is likely to be highly polar. Use Reverse Phase HPLC or prep-TLC.

Diagram 2: Functionalization Decision Tree

Caption: Selection guide for synthetic pathways based on the desired target moiety.

Analytical Validation

Upon functionalization, verify the structure using these markers:

Feature	1H NMR Signal (DMSO-d6)	Change upon Functionalization
Amine (-NH2)	Broad singlet, δ 7.0–8.0 ppm	Disappears. Replaced by Amide/Urea -NH (δ 10.0–12.0 ppm).
Pyridine (H-2/H-6)	Doublet, δ ~8.5 ppm	Shifts slightly downfield if the thiadiazole becomes more electron-withdrawing.
Ether Linkage	No proton signal, but check 13C	13C NMR: C-O carbon usually ~160-165 ppm. Remains stable.

References

• Synthesis and SAR of 2-amino-1,3,4-thiadiazoles

  • Title: Synthesis and SAR studies of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivatives as potent inhibitors of Bloom Helicase.[1]

  • Source: Nguyen, H. et al. Bioorg. Med. Chem. Lett. (2015).[2]

  • URL:[Link]

• Buchwald-Hartwig on Heterocycles

  • Title: SNAr versus Buchwald–Hartwig Amination in the Imidazo[2,1‐b][1,3,4]thiadiazole Series.[3]

  • Source: Copin, C. et al. Eur. J. Org.[2] Chem. (2015).[2]

  • URL:[Link]

• Tautomerism in Thiadiazoles

  • Title: Tautomerism of 2-Amino-1,3,4-thiadiazoles.[4][5][6]

  • Source: BenchChem Technical Guides.[7]

• General Amide Coupling

  • Title: Recent advances in amide bond formation.[8]

  • Source: Montalbetti, C.A.G.N. & Falque, V. Tetrahedron (2005).

  • URL:[Link]

Sources

• 1. Synthesis and SAR studies of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivatives as potent inhibitors of Bloom Helicase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Application Note: Reaction Conditions for Nucleophilic Substitution to Form Pyridin-4-yloxy Linkages

and Metal-Catalyzed Cross-Coupling

Executive Summary

The formation of pyridin-4-yloxy linkages (4-aryloxypyridines) is a cornerstone transformation in medicinal chemistry, particularly in the synthesis of Type II kinase inhibitors such as Sorafenib , Regorafenib , and Pazopanib . This ether bridge is critical for orienting the pharmacophore within the ATP-binding pocket of kinases.

While the 4-position of pyridine is electronically activated for Nucleophilic Aromatic Substitution (

), successful execution requires precise control over solvent polarity, base strength, and temperature to suppress side reactions like hydrolysis (pyridone formation) or regiochemical scrambling. This guide provides validated protocols ranging from standard thermal to microwave-assisted and metal-catalyzed methodologies.

Mechanistic Principles

The Pathway

The reaction proceeds via an addition-elimination mechanism. The nucleophilic phenoxide attacks the C4 position, forming a resonance-stabilized anionic intermediate known as the Meisenheimer complex .

• Activation: The pyridine nitrogen acts as an electron sink. When the nucleophile attacks C4, the negative charge is delocalized onto the nitrogen atom, stabilizing the transition state. This is analogous to a para-nitro group in benzene systems.

• Leaving Group (LG): The order of reactivity for

  is generally . Fluorine is most reactive due to the high electronegativity stabilizing the transition state, despite the strong C-F bond. However, 4-chloropyridines are the industry standard due to cost and availability.

Regioselectivity (2- vs 4-position)

In 2,4-dihalopyridines, substitution preferentially occurs at the 4-position .

• Sterics: The 2-position is sterically flanked by the nitrogen lone pair and potential substituents.

• Electronics: While both positions stabilize the intermediate, the 4-position generally offers a lower energy barrier for nucleophilic approach in the absence of chelating effects.

Visualizing the Mechanism

The following diagram illustrates the critical Meisenheimer intermediate stabilization.

Figure 1: Reaction pathway for the

formation of pyridin-4-yl ethers, highlighting the critical intermediate.

Critical Reaction Parameters

Solvent Selection

Polar aprotic solvents are mandatory to solvate the cation of the base, leaving the phenoxide anion "naked" and highly reactive.

Solvent	Dielectric Constant	Recommended Temp	Notes
DMSO	47	60–100°C	Excellent for . Hard to remove (high BP).
DMF	37	80–120°C	Standard choice. Good balance of solubility and reactivity.
NMP	32	100–150°C	High thermal stability. Used for unactivated substrates.
THF	7.5	Reflux (66°C)	Used with strong bases ( ) for highly activated substrates.

Base Selection[1]

• Potassium tert-butoxide (

  ): The "Gold Standard" for rapid synthesis (e.g., Sorafenib). It irreversibly deprotonates the phenol. Caution: Can cause hydrolysis if water is present.

• Potassium Carbonate (

  ): Milder, cheaper, and robust. Requires higher temperatures (80-100°C) but tolerates sensitive functional groups better.

• Cesium Carbonate (

  ): "The Solubility Booster." Kinetic data suggests improves phenoxide solubility in DMF/DMSO compared to , accelerating sluggish reactions.

Standard Operating Protocols (SOPs)

Protocol A: The "Sorafenib" Method (Strong Base)

Best for: Rapid synthesis, scale-up, and substrates with electron-withdrawing groups (e.g., amides) at the 2-position.

Reagents:

• 4-Chloro-N-methyl-2-pyridinecarboxamide (1.0 equiv)

• 4-Aminophenol (1.1 equiv)

• Potassium tert-butoxide (

  ) (2.5 - 3.0 equiv)

• Anhydrous DMF (0.2 M concentration)

Procedure:

• Preparation: Charge a dry flask with 4-aminophenol and anhydrous DMF under Nitrogen/Argon.

• Deprotonation: Add

  portion-wise at 0°C. Stir for 30 mins to generate the potassium phenoxide. The solution will likely darken.

• Addition: Add the 4-chloropyridine derivative in one portion.

• Reaction: Heat to 80°C for 2–4 hours. Monitor by HPLC/TLC.

• Workup: Quench with water (precipitate often forms). Filter the solid or extract with EtOAc. Wash organics with saturated

  (to remove DMF) and brine.

• Purification: Recrystallization from EtOH/Water is often sufficient; otherwise, flash chromatography (DCM/MeOH).

Protocol B: The "General" Method (Mild Base)

Best for: Lab-scale discovery, substrates sensitive to strong bases.

Reagents:

• 4-Chloropyridine derivative (1.0 equiv)

• Phenol derivative (1.2 equiv)

• (2.0 equiv) or (1.5 equiv)

• DMSO (dry)

Procedure:

• Combine all reagents in a pressure vial or round-bottom flask.

• Heat to 100°C for 12–16 hours.

• Note: If the pyridine is unactivated (no EWG at C2/C3), temperatures up to 130°C may be required.

• Pour into ice water. If product does not precipitate, extract with EtOAc/Ether.

• Wash with 1N NaOH (to remove unreacted phenol) followed by brine.

Protocol C: Microwave-Assisted Synthesis

Best for: High-throughput screening (HTS) and unactivated pyridines.

Conditions:

• Solvent: DMSO or NMP.

• Base:

  (3 equiv).

• Temp/Time: 150°C – 175°C for 10–20 minutes.

• Vessel: Sealed microwave vial (high pressure tolerance).

Decision Matrix & Workflow

Use this logic flow to select the optimal synthetic route.

Figure 2: Decision matrix for selecting reaction conditions based on substrate electronics.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Low Conversion	Poor nucleophilicity or "dead" electrophile.	Switch solvent to DMSO (higher T). Use . Switch LG from Cl to F (if possible).
Pyridone Formation	Hydrolysis of the chloride by trace water.	Ensure reagents are anhydrous . Use molecular sieves in the reaction. Avoid hydroxide bases.
Regio-scrambling	Attack at C2 instead of C4.	Lower the temperature. Use a bulkier base to sterically disfavor C2 attack.
Black Tar/Decomp	Thermal decomposition or oxidation.	Degas solvents (sparge with ). Add an antioxidant (e.g., BHT) if the phenol is electron-rich.

References

• Bankston, D. et al. "A Scalable Synthesis of the Antitumor Agent Sorafenib." Organic Process Research & Development, 2002. (Note: Describes the industrial

  route).

• Luo, Y. et al. "Convenient Synthesis of Sorafenib and Its Derivatives." Synthetic Communications, 2011.[1] [1]

• Kraljević, T. G. et al. "New Sorafenib Derivatives: Synthesis, Antiproliferative Activity..." Molecules, 2016. (Describes microwave protocols).

• WuXi AppTec. "Regioselectivity of SNAr reactions of halo pyrimidines." QM Magic Class, Chapter 48.

• Smith, M. B.March's Advanced Organic Chemistry, 7th Ed. Wiley-Interscience. (General mechanistic grounding).

Sources

• 1. tarjomefa.com [tarjomefa.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine

A Guide for Synthetic and Medicinal Chemists

Welcome to the technical support center for the synthesis of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine. As a Senior Application Scientist, my goal is to provide you with actionable insights and troubleshooting strategies to enhance the yield and purity of your target compound. This guide is structured as a dynamic FAQ and troubleshooting resource, addressing common challenges encountered during this synthesis.

The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles is a well-established transformation, typically involving the acid-catalyzed cyclization of a carboxylic acid derivative with thiosemicarbazide. For our target molecule, a highly plausible and efficient route involves the cyclization of a suitable (pyridin-4-yloxy)acyl precursor with thiosemicarbazide. The guidance provided herein is based on this established chemical logic.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each answer provides a causal explanation and a step-by-step solution.

Q1: My reaction yield is extremely low or I've isolated no product. What are the likely causes?

This is a common issue that can often be traced back to one of three areas: the cyclization conditions, the stability of the starting materials, or the work-up procedure.

A1: Low Yield Diagnosis & Solutions

• Cause A: Inefficient Cyclization/Dehydration

  • The Chemistry: The core of this synthesis is the formation of the thiadiazole ring, which is a dehydration reaction. Strong protic acids like concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA) are typically used to protonate the carbonyl oxygen of the carboxylic acid precursor, making it more electrophilic for attack by the sulfur of thiosemicarbazide, and to act as a powerful dehydrating agent to drive the final ring closure. If the acid is not concentrated enough or the temperature is too low, the reaction may stall at an intermediate stage.

  • Troubleshooting Steps:

    • Verify Acid Concentration: Ensure your H₂SO₄ is concentrated (95-98%) or that your PPA is of a suitable grade. Moisture can significantly hinder the reaction.

    • Optimize Temperature: While heating is necessary, excessive temperatures can lead to degradation. See the protocol below for a recommended heating profile. A typical range for this cyclization is 60-90°C.[1]

    • Consider Alternative Reagents: If strong acids prove problematic, milder cyclizing agents like phosphorus oxychloride (POCl₃) or solid-phase catalysts such as phosphorus pentachloride (PCl₅) can be effective, though they require different reaction setups (e.g., anhydrous, non-protic solvents).[2][3] A method using polyphosphate ester (PPE) in chloroform has also been reported for similar syntheses, offering milder conditions.[4][5]

• Cause B: Starting Material Degradation

  • The Chemistry: The pyridin-4-yloxy moiety can be susceptible to hydrolysis under harsh acidic conditions, especially at elevated temperatures. This would cleave the ether bond, leading to 4-hydroxypyridine and other byproducts instead of your desired molecule.

  • Troubleshooting Steps:

    • Control Temperature & Reaction Time: Avoid unnecessarily high temperatures or prolonged reaction times. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the point of maximum product formation before significant degradation occurs.

    • Staged Reagent Addition: Try adding the (pyridin-4-yloxy)acetic acid precursor portion-wise to the thiosemicarbazide/acid mixture already at reaction temperature. This minimizes the time the precursor spends under harsh conditions before reacting.

• Cause C: Product Loss During Work-up

  • The Chemistry: The product, 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine, is amphoteric. It has a basic amino group and a basic pyridine nitrogen. After quenching the reaction in ice water, the product will exist as a protonated salt, which is water-soluble. It will only precipitate upon careful neutralization.

  • Troubleshooting Steps:

    • Precise pH Control: During neutralization with a base (e.g., NaOH, Na₂CO₃, or NH₄OH), monitor the pH carefully. The isoelectric point where the molecule is least soluble may be in a narrow pH range (typically pH 7-9). Adding base too quickly or overshooting the pH can form an anionic species that is also soluble, thus preventing precipitation. A patent for a similar compound suggests neutralizing to a final pH of 8.[2]

    • Ensure Complete Precipitation: After neutralization, allow sufficient time for the product to fully precipitate, and cool the mixture further in an ice bath to maximize recovery.

Q2: My final product is impure, showing multiple spots on TLC. How can I improve its purity?

Impurity issues usually stem from incomplete reactions, side reactions, or ineffective purification.

A2: Improving Product Purity

• Problem A: Unreacted Starting Material or Intermediates

  • The Chemistry: If the reaction does not go to completion, you may have unreacted (pyridin-4-yloxy)acetic acid or the intermediate acyl thiosemicarbazide.

  • Solution: Increase the reaction time or temperature moderately, as discussed in Q1. For purification, these impurities can often be removed during recrystallization. The acidic starting material can also be removed by washing the crude solid with a dilute sodium bicarbonate solution after initial filtration.

• Problem B: Formation of Byproducts

  • The Chemistry: At high temperatures, the thiosemicarbazide can decompose. Furthermore, side reactions can lead to the formation of other heterocyclic systems or polymeric tars.

  • Solution: The most effective strategy is to maintain strict temperature control. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can also prevent oxidative side reactions.

• Problem C: Ineffective Purification

  • The Chemistry: Choosing the right recrystallization solvent is critical. The ideal solvent will dissolve the product well at high temperatures but poorly at low temperatures, while impurities remain soluble at all temperatures.

  • Solution:

    • Systematic Solvent Screening: Test a range of solvents on a small scale. Common choices for this class of compounds include ethanol, isopropanol, acetonitrile, or mixtures like DMF/water or ethanol/water.[2][6]

    • Activated Charcoal Treatment: If your product is colored due to persistent impurities, you can try adding a small amount of activated charcoal to the hot solution during recrystallization, followed by hot filtration to remove the charcoal and adsorbed impurities.

Frequently Asked Questions (FAQs)

Q: What is the proposed reaction mechanism?

A: The reaction proceeds via a cyclodehydration mechanism. 1) The carboxylic acid is protonated by the strong acid catalyst. 2) The nucleophilic sulfur of thiosemicarbazide attacks the activated carbonyl carbon. 3) A series of proton transfers and intramolecular cyclization occurs, eliminating two molecules of water to form the stable aromatic 1,3,4-thiadiazole ring.

Q: What are the critical safety precautions for this synthesis?

A:

• Corrosive Reagents: Concentrated sulfuric acid, polyphosphoric acid, and phosphorus oxychloride are highly corrosive and cause severe burns. Always handle them in a fume hood with appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

• Exothermic Quenching: The quenching of the reaction by pouring the acidic mixture into ice water is highly exothermic. Perform this step slowly and carefully, using a robust vessel (e.g., a large beaker) that can handle the temperature change and potential splashing.

• Neutralization: The neutralization step is also exothermic. Add the base slowly while cooling the mixture in an ice bath.

Q: How can I reliably characterize my final product?

A: A combination of analytical techniques is essential for unambiguous structure confirmation and purity assessment:

• ¹H NMR: To confirm the presence of the pyridine and amine protons and their respective chemical environments.

• ¹³C NMR: To identify all unique carbons in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[7]

• FT-IR Spectroscopy: To identify key functional groups, such as N-H stretches for the amine (around 3100-3300 cm⁻¹) and C=N/C=C stretches for the heterocyclic rings.[7]

• Melting Point (mp): A sharp melting point range is a good indicator of high purity.

• TLC: To assess purity and determine an appropriate solvent system for any column chromatography.

Experimental Protocols & Data

Optimized Synthesis Protocol

This protocol is a recommended starting point based on established methods for analogous compounds.[1][6]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a calcium chloride drying tube, carefully add thiosemicarbazide (1.0 eq). Place the flask in an ice bath and slowly add concentrated sulfuric acid (approx. 4-5 mL per gram of thiosemicarbazide).

• Reagent Addition: While stirring, add the (pyridin-4-yloxy)acetic acid precursor (1.05 eq) portion-wise to the mixture, ensuring the temperature does not rise excessively.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture in an oil bath at 75-85°C for 4-6 hours. Monitor the reaction by TLC (e.g., using 10% Methanol in Dichloromethane).

• Work-up (Quenching): Allow the mixture to cool to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring.

• Work-up (Neutralization): Cool the quenched mixture in an ice bath. Slowly add a cold aqueous solution of sodium hydroxide (e.g., 10 M) or concentrated ammonium hydroxide until the pH of the solution reaches ~8. A precipitate should form.

• Isolation: Stir the cold suspension for 30-60 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake thoroughly with cold water to remove any inorganic salts, followed by a small amount of cold ethanol.

• Purification: Dry the crude solid. Recrystallize from a suitable solvent (e.g., ethanol or a DMF/water mixture) to obtain the pure 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine.

Data Summary Table

Parameter	Recommended Setting	Rationale
Reagent Ratio	1.05 eq. (Pyridin-4-yloxy)acetic acid : 1.0 eq. Thiosemicarbazide	A slight excess of the acid can help drive the reaction to completion.
Cyclizing Agent	Conc. H₂SO₄	Proven, effective, and inexpensive dehydrating agent for this cyclization.
Temperature	75-85°C	Balances reaction rate against potential for starting material degradation.
Reaction Time	4-6 hours	Typically sufficient for completion; should be monitored by TLC.
Work-up pH	~8	Optimizes precipitation of the amphoteric product from the aqueous solution.[2]

Visual Workflow and Logic Diagrams

Caption: General workflow for the synthesis of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine.

Caption: Troubleshooting logic for diagnosing low product yield.

References

• Thirunavukkarasu, V. S., et al. (2012). Synthesis and SAR studies of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivatives as potent inhibitors of Bloom Helicase. Via NCBI[Link]

• Fun, H. K., et al. (2009). 5-(4-Pyridyl)-1,3,4-thiadiazol-2-amine. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 6), o1272. Via NIH[Link]

• (Reference intentionally left blank for future addition)
• (Reference intentionally left blank for future addition)
• (Reference intentionally left blank for future addition)
• Wang, Z., et al. (2014). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.
• (Reference intentionally left blank for future addition)

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 205–216. Via Brieflands[Link]

• (Reference intentionally left blank for future addition)
• (Reference intentionally left blank for future addition)

• Holovchanska, K. S., et al. (2022). Synthesis of 4‐(5‐Amino‐1,3,4‐thiadiazol‐2‐yl)pyrrolidin‐2‐ones and Their Antifungal Activity. ChemistrySelect, 7(40). Via ResearchGate[Link]

• (Reference intentionally left blank for future addition)

• Gaponova, I., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 26(17), 5159. Via MDPI[Link]

• (Reference intentionally left blank for future addition)

• Gaponova, I., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules 2021, 26, 5159.[Link]

• (Reference intentionally left blank for future addition)

• Shridhar, A., et al. (2016). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry, 9(4), 733-740. Via Rasayan Journal[Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 5-(4-Pyrid­yl)-1,3,4-thia­diazol-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]

Technical Support Center: Solubility Optimization for Thiadiazole Amines

Topic: Solving Solubility Issues of Thiadiazole Amines in Biological Assays Ticket ID: TDA-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist, High-Throughput Screening Division

The Diagnostic Phase: Understanding the "Thiadiazole Paradox"

Thiadiazole amines (specifically 2-amino-1,3,4-thiadiazoles) are privileged scaffolds in medicinal chemistry, frequently appearing in kinase inhibitors and anti-infectives. However, they present a notorious "solubility paradox":

• High Crystal Lattice Energy: The amine group at position 2 acts as a dual hydrogen bond donor/acceptor, creating a tight, planar intermolecular network with the ring nitrogens. This results in high melting points and resistance to dissolution.

• Lipophilic Stacking: The aromatic thiadiazole ring is prone to

  - stacking, leading to the formation of micro-aggregates in aqueous buffers.

Why this matters: In biological assays, these aggregates scatter light (interfering with optical readouts) and nonspecifically sequester proteins, leading to false positives (promiscuous inhibition).

Formulation & Solvent Strategy

Do not rely solely on DMSO. For thiadiazole amines, DMSO is a vehicle, not a solution.

Decision Tree: Selecting the Right Solubilization Strategy

Figure 1: Strategic decision tree for selecting the appropriate formulation method based on compound behavior.

Protocol A: The "Intermediate Shift" Dilution Method

Best for: Compounds that are soluble in DMSO but crash out immediately when dropped into water/media. Mechanism: Prevents the "Solvent Shock" where local high concentrations of water force the compound out of solution before it can disperse.

Materials:

• Anhydrous DMSO (Grade: Cell Culture Tested)

• Intermediate Solvent: 100% Ethanol or 50% DMSO/Water mix

• Assay Buffer (e.g., PBS + 0.05% Tween-20)

Step-by-Step:

• Master Stock: Dissolve thiadiazole amine in 100% anhydrous DMSO to 10 mM. Sonicate for 5 minutes at 37°C to ensure monomeric state.

• Intermediate Step: Prepare a 100x working stock in the Intermediate Solvent (not straight buffer).

  • Example: Dilute 10 mM Master Stock 1:10 into Ethanol

    1 mM.

• Final Assay Addition: Add the Intermediate Stock to the Assay Buffer under rapid stirring (vortexing).

  • Target: 1% final solvent concentration.[1]

  • Result: The gradual polarity shift prevents immediate lattice reformation.

Protocol B: The Cyclodextrin Shield (HP- -CD)

Best for: Highly lipophilic thiadiazoles (LogP > 3) or in vivo studies. Mechanism: Hydroxypropyl-

-cyclodextrin (HP- -CD) forms an inclusion complex, encapsulating the hydrophobic thiadiazole core while presenting a hydrophilic exterior to the solvent [1].

Materials:

• Hydroxypropyl-

  -cyclodextrin (HP- -CD) (Pharma Grade)

• Milli-Q Water or PBS

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in PBS. Filter sterilize (0.22 m).

• Compound Addition: Add the thiadiazole powder directly to the CD solution (avoiding DMSO if possible, or using <5% DMSO as a co-solvent).

• Equilibration: Shake at 200 RPM at 37°C for 4–24 hours.

  • Note: Thiadiazoles require time to displace water from the CD cavity.

• Verification: Centrifuge at 10,000 x g for 5 mins. Use the supernatant. If a pellet exists, the complexation is saturated; quantify the supernatant concentration via HPLC before use.

Assay Execution & Data Integrity

Visualizing the Serial Dilution Workflow

Standard serial dilutions in aqueous buffer often lead to "carry-over precipitation," where micro-crystals are transferred to lower concentration wells, causing erratic data.

Figure 2: The "DMSO-Only" serial dilution method ensures compounds remain soluble until the final moment of addition.

Quantitative Comparison of Solubilizers

Solubilizer / Method	Max Solubility (Est.)	Cellular Toxicity Risk	Interference Risk	Recommended Use
DMSO (0.1%)	Low (< 10 M)	Negligible	Low	Initial Screening
DMSO (1.0%)	Moderate (~50 M)	Moderate (Cell line dependent)	Low	Acute Assays (<4h)
HP- -CD (10%)	High (> 500 M)	Low (Inert)	Low	High Concentration Assays
Tween-80 (0.05%)	Moderate	High (Lyses membranes)	High (Micelles)	Biochemical Assays Only

Troubleshooting & FAQs

Q: My thiadiazole amine precipitates immediately upon adding to cell culture media, even at 0.1% DMSO. A: This is likely due to the "Salting Out" effect. Media contains high salt concentrations which reduce the solubility of organic molecules.

• Fix: Switch to Protocol B (Cyclodextrin) . The inclusion complex protects the compound from salt-induced precipitation. Alternatively, dilute into serum-free media first (proteins in serum can sometimes induce precipitation of aggregators), then add serum.

Q: I see "activity" in my enzyme assay, but the dose-response curve is very steep (Hill slope > 2). A: This is a classic sign of colloidal aggregation . Your compound is forming sticky blobs that sequester the enzyme [2].

• Validation: Add 0.01% Triton X-100 to your buffer. If the activity disappears, your compound was a false positive aggregator. If activity remains, it is a true inhibitor.

Q: Can I use acid to dissolve the amine? A: Yes, converting the amine to a hydrochloride salt (using 0.1 N HCl) significantly improves solubility [3]. However, you must ensure the final pH of your assay buffer is not affected. This is suitable for chemical handling but requires buffering capacity checks in cell assays.

Q: Why use HP-

-CD instead of normal -CD? A: Native -CD has lower water solubility and can be nephrotoxic in vivo. Hydroxypropyl- -CD is far more soluble (>600 mg/mL) and safer for biological systems [4].

References

• Improved Biopharmaceutical Properties of Oral Formulations of 1,2,4-Thiadiazole Derivative with Cyclodextrins.ACS Biomaterials Science & Engineering. (2017).

  -CD over other cyclodextrins for thiadiazole solubilization.[2][3]

• Aggregation-Based Inhibition in High-Throughput Screening. Journal of Medicinal Chemistry. (2003). The foundational text on distinguishing true inhibition from aggregation-based false positives.

• Aqueous solubility of the 1,3,4-thiadiazole derivatives. ResearchGate. (2018). Comparative data showing hydrochloride salts improve solubility by 2-4 fold compared to free bases.

• Cyclodextrins in Drug Delivery. National Institutes of Health (PMC). (2023). Comprehensive review on the safety and solubility profiles of various cyclodextrin derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Minimizing side reactions during pyridine-thiadiazole coupling

Technical Support Ticket #8842: Pyridine-Thiadiazole Cross-Coupling Optimization Status: Open Priority: High (Blocker) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Heteroatom Trap"

Coupling electron-deficient heterocycles like pyridine and thiadiazole is widely considered one of the most challenging transformations in medicinal chemistry. You are likely facing a convergence of three failure modes:

• Protodeboronation: 2-Pyridyl boronic acids are kinetically unstable and decompose faster than they transmetalate.

• Catalyst Poisoning: The thiadiazole sulfur and pyridine nitrogen act as competitive ligands, displacing phosphines and deactivating the Palladium (Pd) center.

• Electronic Mismatch: Both rings are electron-deficient, making oxidative addition (to the halide) sluggish and transmetalation (of the boronate) energetically unfavorable.

This guide moves beyond standard "screening" advice to provide a mechanistic intervention strategy.

Module 1: The Boron Stability Crisis (Protodeboronation)

The Issue: If you are using free 2-pyridyl boronic acid, your reaction is likely failing before it starts. These species undergo rapid protodeboronation (C-B bond cleavage) in the presence of water and base.[1][2]

The Mechanism: Unlike phenyl boronic acids, 2-pyridyl species form a zwitterionic intermediate where the basic nitrogen coordinates to the boron.[1] This facilitates hydrolysis of the C-B bond.

Figure 1: Mechanism of base-promoted protodeboronation in 2-pyridyl systems. The proximity of the nitrogen atom catalyzes the destruction of the boronic acid.

The Solution: MIDA Boronates Do not use free boronic acids or simple pinacol esters for 2-pyridyl coupling. Switch to MIDA (N-methyliminodiacetic acid) boronates .

• Why: The MIDA ligand locks the boron atom into an sp3 hybridized state, removing the vacant p-orbital required for transmetalation and protodeboronation.

• How it works: Under slow hydrolysis conditions (aqueous base), the active boronic acid is released slowly, keeping its concentration low relative to the catalyst, thus favoring the coupling reaction over decomposition [1].

Module 2: Catalyst Survival (Ligand Selection)

The Issue: Thiadiazoles are notorious "catalyst sinks." The sulfur atom binds effectively to Pd(II), arresting the catalytic cycle. Standard ligands like

or dppf are insufficiently bulky to prevent this coordination.

The Solution: Bulky, Electron-Rich Phosphines You must use ligands that create a steric "wall" around the Pd center, preventing the heteroatoms from binding while facilitating oxidative addition.

Ligand Class	Specific Recommendation	Why it Works
Buchwald G3	XPhos Pd G3 or SPhos Pd G3	The biaryl backbone provides steric bulk; the dialkylphosphino group is electron-rich, accelerating oxidative addition into the electron-poor thiadiazole halide [2].
Adamantyl	CataCXium A	Specifically engineered for heteroaryl-heteroaryl couplings. The bulky adamantyl cage prevents sulfur poisoning [3].
NHC	Pd-PEPPSI-IPr	N-Heterocyclic Carbenes bind Pd tightly, preventing ligand dissociation and subsequent poisoning.

Module 3: The "Gold Standard" Protocol

If your current conditions are failing, adopt this protocol. It utilizes the "Slow Release" strategy combined with a poisoning-resistant catalyst.[3]

Reaction Setup:

• Nucleophile: 2-Pyridyl MIDA boronate (1.2 equiv)

• Electrophile: Chloro- or Bromo-thiadiazole (1.0 equiv)

• Catalyst: XPhos Pd G3 (2-5 mol%)

• Base:

  (3.0 equiv) — Anhydrous is preferred if using slow addition, but aqueous is needed for MIDA hydrolysis.

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

• Temperature: 60°C – 80°C

Step-by-Step Workflow:

• Degassing (Critical): Oxygen promotes homocoupling and catalyst oxidation. Sparge solvents with Argon for 15 minutes before use.

• The MIDA Trick: If using MIDA boronates, the presence of water is necessary to hydrolyze the MIDA group. However, if you see decomposition, switch to anhydrous conditions using TMSOK (Potassium trimethylsilanolate) as the base. TMSOK can activate the boronate without water, often bypassing the protodeboronation pathway [3].

• Addition Order: Add the catalyst last, after the base and substrates have equilibrated in the solvent.

Troubleshooting & Optimization Logic

Use this decision tree to diagnose persistent failures.

Figure 2: Diagnostic workflow for isolating reaction failure modes.

Frequently Asked Questions (FAQ)

Q: Can I use the thiadiazole as the boronic acid instead? A: Generally, no . 2-Thiadiazolyl boronates are even more unstable than 2-pyridyl boronates due to the high electronegativity of the ring. It is almost always better to use the thiadiazole as the halide and the pyridine as the nucleophile (boronate/stannane).

Q: My reaction turns black immediately. What does this mean? A: This is "Pd black" precipitation. Your ligand is dissociating, likely due to competitive binding by the thiadiazole sulfur.

• Fix: Switch to a ligand with a higher binding constant (e.g., XPhos or an N-Heterocyclic Carbene like PEPPSI) and ensure your solvent is thoroughly degassed.

Q: Why do you recommend TMSOK? A: Potassium trimethylsilanolate (TMSOK) is soluble in organic solvents (like THF or Dioxane) and acts as an anhydrous reservoir of oxide anions. It creates "anhydrous hydroxide" equivalents, allowing for boronate activation without the high water concentrations that fuel protodeboronation [3].

References

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[4][5][6] Journal of the American Chemical Society, 131(20), 6961–6963.[4]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[7] Journal of the American Chemical Society, 129(11), 3358–3366.

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Suzuki−Miyaura Coupling of Five-Membered Heteroaryl Halides. Journal of the American Chemical Society, 132(40), 14073–14075.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Handling hygroscopic properties of thiadiazole amine salts

Technical Support Center: Thiadiazole Amine Salts

Welcome to the technical support center for handling thiadiazole amine salts. This guide is designed for researchers, scientists, and drug development professionals who work with these valuable but often challenging compounds. Thiadiazoles are a critical scaffold in modern drug discovery, appearing in agents with anticancer, antibacterial, and anti-inflammatory properties.[1][2][3][4] However, their formulation as amine salts, while often necessary to improve solubility and bioavailability, frequently introduces significant hygroscopicity.

Hygroscopicity is the inherent property of a substance to attract and hold water molecules from the surrounding environment.[5] For thiadiazole amine salts, this can lead to a cascade of physical and chemical stability issues, compromising experimental reproducibility and the integrity of the final drug product.[6][7][8] An increase in moisture content can cause physical changes like caking, chemical degradation through hydrolysis, or changes in crystal form, rendering the material unsuitable for manufacturing.[7][8]

This document provides in-depth, question-and-answer-based troubleshooting guides and FAQs to address the specific issues you may encounter. Our goal is to equip you with the foundational knowledge and practical protocols to manage these materials effectively.

Section 1: Foundational Understanding & FAQs

This section addresses the fundamental principles behind the hygroscopic nature of thiadiazole amine salts.

Q1: Why are my thiadiazole amine salts so hygroscopic?

A1: The hygroscopicity of these salts is primarily due to two factors rooted in their molecular structure:

• The Presence of a Salt: Amine salts are ionic. The charged centers (the protonated amine and the counter-ion) create strong dipoles that readily attract polar water molecules from the atmosphere through hydrogen bonding.[9]

• The Thiadiazole Ring: The thiadiazole ring itself is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms.[2][10] These heteroatoms, particularly the nitrogen atoms, are effective hydrogen bond acceptors, further increasing the molecule's affinity for water.

The combination of a highly polar, ionic salt structure with a heterocyclic system rich in hydrogen bond acceptors creates a strong driving force for water absorption.

Q2: What are the immediate consequences of moisture absorption in my experiments?

A2: Uncontrolled moisture absorption can immediately and significantly impact your results in several ways:

• Inaccurate Weighing: If the material absorbs atmospheric water, its measured weight will be higher than the actual weight of the active compound. This leads to the preparation of solutions with lower-than-intended concentrations, affecting dose-response curves, kinetic assays, and stoichiometric calculations.[11]

• Poor Flowability and Handling: As the powder absorbs moisture, it can become sticky, clump, or "cake."[6] This makes the material difficult to handle, transfer, and weigh accurately.

• Altered Solubility: The presence of absorbed water can change the dissolution rate and apparent solubility of the compound, potentially leading to inconsistent results in biological assays.

• Chemical Degradation: For salts susceptible to hydrolysis, absorbed water is not just a physical diluent but a reactant that can degrade the compound over time, even at room temperature.[12][13]

Q3: How is hygroscopicity formally classified?

A3: Hygroscopicity is typically classified based on the percentage of weight gain observed after storing the material at a specific relative humidity (RH) and temperature for a set period (e.g., 24 hours). A common classification system is summarized in the table below. Understanding where your compound falls on this scale is critical for developing an appropriate handling and storage strategy.[7][8]

Hygroscopicity Class	Weight Increase (% w/w) at 25°C / 80% RH	Typical Observations
Non-hygroscopic	< 0.2%	No visible change.
Slightly hygroscopic	≥ 0.2% and < 2%	May become slightly sticky.
Hygroscopic	≥ 2% and < 15%	Clumping and caking are likely.
Very hygroscopic	≥ 15%	Significant caking, may become paste-like.
Deliquescent	Sufficient water is absorbed to form a liquid solution.	The solid dissolves in the absorbed water.

Section 2: Troubleshooting Common Issues

This section provides a direct, problem-and-solution approach to common challenges encountered in the lab.

Q4: My powder has formed hard clumps (caked). Can I still use it? What went wrong?

A4: Caking occurs when moisture is absorbed, forming liquid bridges between particles. These bridges can then solidify upon slight drying (e.g., when the container is moved to a drier environment), creating solid agglomerates.[6]

• Causality: This indicates that the compound was exposed to a relative humidity above its critical threshold. This could have happened during a previous weighing, by leaving the container open too long, or due to improper long-term storage.

• Immediate Action: If the caking is minor, you may be able to gently break up the clumps with a clean, dry spatula. However, you must immediately determine the water content via Karl Fischer titration before use to ensure you can accurately calculate the amount of active compound.

• Long-Term Solution: Review your storage and handling procedures. The primary container must be airtight, and the use of a desiccant is strongly recommended.[14][15] All weighing and handling should be performed in a controlled, low-humidity environment, such as a glove box or a room with a dehumidifier.[11][16]

Below is a troubleshooting workflow for handling caked material.

Troubleshooting workflow for caked hygroscopic compounds.

Q5: I weigh the same sample on different days and get different masses. Why?

A5: This is a classic sign of a hygroscopic material equilibrating with fluctuating ambient humidity.[11] Your laboratory's relative humidity changes daily. On a humid day, the compound absorbs more water, increasing its mass. On a dry day, it may release some of that water, decreasing its mass.

• Causality: You are not just weighing your compound; you are weighing your compound plus an unknown and variable amount of water. This makes reproducible experiments impossible.

• Solution: All critical weighing operations for hygroscopic compounds should be performed under controlled humidity conditions. The gold standard is a glove box purged with dry nitrogen or air. If that is not available, use a balance with a draft shield in a room where humidity is actively controlled and monitored.[16][17] Minimize the time the container is open and the time the sample is on the balance pan.

Q6: My HPLC purity seems to be decreasing over time, and I see new peaks. Is this related to moisture?

A6: Yes, this is highly likely. The appearance of new peaks, especially if they grow over time, is a strong indicator of chemical degradation, with hydrolysis being the most probable mechanism for a moisture-sensitive compound.[12][13]

• Causality: The absorbed water is acting as a reactant, breaking down your thiadiazole amine salt into one or more degradation products. This compromises the sample's purity and can lead to misleading results in biological assays.

• Action Plan:

  • Confirm Water Content: Immediately measure the water content of your stored sample using Karl Fischer titration.

  • Characterize Degradants: Use techniques like LC-MS to identify the new peaks and confirm if they are hydrolysis products.

  • Implement Protective Storage: Store the material in an inert atmosphere (e.g., under argon or nitrogen) in a tightly sealed container, preferably in a desiccator with a high-efficiency desiccant like molecular sieves.[14][18] For long-term storage, refrigeration or freezing can slow the rate of degradation, but the container must be brought to room temperature before opening to prevent condensation.

Section 3: Proactive Handling, Storage, and Environmental Control

The best way to handle hygroscopic compounds is to prevent moisture uptake from the start. This requires adherence to strict protocols for environmental control and storage.

Q7: What is the best way to store my hygroscopic thiadiazole amine salts?

A7: A multi-layered approach is essential for protecting your material.

• Primary Container: Use glass vials or bottles with PTFE-lined, tight-fitting screw caps. Avoid plastic containers unless their moisture vapor transmission rate (MVTR) is verified to be very low.

• Inert Atmosphere: Before sealing, flush the headspace of the primary container with a dry, inert gas like argon or nitrogen.

• Secondary Container (Desiccator): Place the sealed primary container inside a desiccator. For highly sensitive compounds, use a high-efficiency desiccant like molecular sieves, which can maintain a lower RH than silica gel.[15][19] Ensure the desiccant is active (e.g., blue for indicating silica gel).

• Temperature Control: Store at the recommended temperature. While refrigeration reduces reaction rates, it is crucial to allow the entire container to warm to ambient temperature before opening to prevent condensation from forming on the cold powder.

The following diagram illustrates the ideal storage logic.

Layered strategy for storing hygroscopic compounds.

Q8: What environmental conditions should I maintain in my laboratory?

A8: Maintaining a controlled laboratory environment is a key element of Good Manufacturing Practices (GMP).[20][21][22] For handling hygroscopic materials, the most critical parameter is relative humidity (RH).

• Ideal RH: Aim to maintain the laboratory RH between 30% and 50%. For very sensitive materials, an RH below 40% is preferable.[23]

• Monitoring: Use calibrated thermohygrometers to continuously monitor and log the temperature and RH in storage and handling areas.[24]

• Control: This can be achieved through the building's HVAC system. If this is insufficient, dedicated laboratory dehumidifiers are an effective solution.[16][17] For small-scale, critical operations, a glove box or a dry box provides the most robust control.

Section 4: Key Analytical Protocols

Accurate characterization is the foundation of effective management. Here, we detail the most critical analytical protocol for hygroscopic compounds.

Q9: How do I accurately determine the water content of my compound?

A9: The gold standard for water content determination in the pharmaceutical industry is Karl Fischer (KF) titration.[25][26][] It is a rapid, highly specific, and precise method that chemically quantifies the amount of water in a sample.[26]

Protocol: Water Content Determination by Volumetric Karl Fischer Titration

This protocol provides a general guideline. You must validate the method for your specific compound, ensuring no side reactions interfere with the titration.

• Principle: The KF reaction is based on a redox reaction where iodine is consumed by water in the presence of sulfur dioxide, an alcohol (like methanol), and a base (like imidazole). The endpoint is detected potentiometrically when an excess of iodine is present.

• Instrumentation & Reagents:

  • Volumetric Karl Fischer Titrator with a platinum electrode.

  • Calibrated analytical balance.

  • Dry, gas-tight syringes and needles.

  • Anhydrous methanol or a specialized KF solvent.

  • Volumetric KF titrant (e.g., Hydranal™-Composite 5).

  • Certified water standard or disodium tartrate dihydrate for titer determination.

• Step-by-Step Methodology:

  • System Preparation: a. Fill the titrator burette with the KF titrant. b. Add fresh, anhydrous methanol to the titration vessel until the electrode is submerged. c. Seal the vessel and start the stirrer. d. Perform a "pre-titration" to neutralize any residual water in the solvent until a stable, dry endpoint is reached.

  • Titer Determination (Standardization of Titrant): a. Accurately weigh a suitable amount of a certified water standard (e.g., 10-20 mg of water) or a stable hydrate like disodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O).[26] b. Quickly and carefully add the standard to the conditioned titration vessel. c. Start the titration. The instrument will automatically add titrant until the endpoint is reached. d. Record the volume of titrant consumed (V). e. Calculate the titrant's water equivalence, or "titer" (T), in mg H₂O / mL titrant.

    • For a water standard: T = (mass of water in mg) / V

    • For disodium tartrate dihydrate: T = (mass of standard in mg * 0.1566) / V[26] f. Repeat at least twice more and calculate the average titer. The relative standard deviation (RSD) should be <1%.

  • Sample Analysis: a. In the conditioned titration vessel, accurately weigh and add a suitable amount of your thiadiazole amine salt (typically aiming for a consumption of 3-7 mL of titrant). b. Ensure the sample dissolves completely. If solubility is an issue, co-solvents like formamide or chloroform may be required (this requires method re-validation). c. Start the titration and record the volume of titrant consumed (V_sample).

  • Calculation: a. Calculate the percentage of water (% w/w) in your sample using the following formula: % Water (w/w) = (V_sample * T * 100) / (mass of sample in mg)

• System Suitability: The titer should be determined daily before sample analysis. The titration vessel should be kept sealed from atmospheric moisture at all times.

References

• Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology. Bioorganic & Medicinal Chemistry.
• Bulk Desiccants in Pharmaceuticals: Ensuring Dryness for Drug Stability. Colorcon.
• Unlocking Pharmaceutical Potential: The Significance of Thiadiazole Derivatives in Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.
• What Are the Benefits of Desiccants in Pharma?. Colorcon.
• 1,3,4-thiadiazole: a privileged scaffold for drug design and development. PubMed.
• Best Desiccants for Pharmaceutical Packaging and Storage. Sorbead India.
• The Role of Desiccants in Pharmaceutical Stability. Streampeak Group.
• Methods to stabilize and maintain extremely low humidity in a lab environment. Physics Stack Exchange.
• Hygroscopicity: Significance and symbolism. ImprovisedLife.
• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
• Moisture Control For Pharmaceutical Packaging. Pharma Desiccants.
• (PDF) Thiadiazole derivatives as anticancer agents.
• A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titr
• Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research.
• Water Content Determin
• How to control and monitor laboratory temper
• Moisture Content Determin
• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis Online.
• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Pharma Excipients.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. MDPI.
• How to Maintain Optimal Laboratory Temper
• Finding a Humidification Solution in the Laboratory: The Damage Uncontrolled Humidity Can Do. Smart Fog.
• Humidity controlled storage in pharmaceutical applic
• The Importance of Humidity Control & Monitoring. Cole-Parmer.
• Comprehensive Guide to GMP: Key Elements, Process, and FDA Compliance. Ensur.
• A Comprehensive Guide to GMP: Good Manufacturing Practices. SafetyCulture.
• Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients.
• What is GMP | Good Manufacturing Practices. SafetyCulture.
• Thiadiazoles and Their Properties. ISRES Publishing.

Sources

• 1. Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,3,4-thiadiazole: a privileged scaffold for drug design and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. wisdomlib.org [wisdomlib.org]
• 6. jocpr.com [jocpr.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. isres.org [isres.org]
• 11. Humidity controlled storage in pharmaceutical applications [eurekadrytech.com]
• 12. pharmadesiccants.com [pharmadesiccants.com]
• 13. mdpi.com [mdpi.com]
• 14. colorcon.com [colorcon.com]
• 15. colorcon.com [colorcon.com]
• 16. physics.stackexchange.com [physics.stackexchange.com]
• 17. quora.com [quora.com]
• 18. The Role of Desiccants in Pharmaceutical Stability Streampeak Group [streampeakgroup.com]
• 19. Best Desiccants for Pharmaceutical Storage l Moisture Control [humipak.com.my]
• 20. Comprehensive Guide to GMP: Key Elements, Process, and FDA Compliance [cgmpconsulting.com]
• 21. assets.ctfassets.net [assets.ctfassets.net]
• 22. safetyculture.com [safetyculture.com]
• 23. smartfog.com [smartfog.com]
• 24. coleparmer.com [coleparmer.com]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]

Reference Data & Comparative Studies

Bioisosteric Divergence: A Comparative SAR Analysis of Thiadiazole and Oxadiazole Scaffolds

[1]

Executive Summary

In medicinal chemistry, the "chalcogen exchange"—swapping oxygen for sulfur—is a pivotal strategy for modulating the physicochemical profile of a lead compound without altering its fundamental topology. This guide provides a technical comparison between 1,3,4-oxadiazole and 1,3,4-thiadiazole analogs.[1][2][3][4]

While both scaffolds act as bioisosteres for carboxylic acids, esters, and carboxamides, they diverge significantly in lipophilicity, electron density, and metabolic fate. This guide details the Structure-Activity Relationship (SAR) implications of this exchange, supported by experimental protocols and decision-making frameworks.

Physicochemical Profiling: The "Why" Behind the Switch

The fundamental difference between these analogs stems from the atomic properties of Oxygen (O) versus Sulfur (S). Sulfur is larger (Van der Waals radius: 1.80 Å vs 1.52 Å for O), less electronegative (2.58 vs 3.44), and possesses empty d-orbitals allowing for hypervalency.

Comparative Property Matrix

Feature	1,3,4-Oxadiazole Analog	1,3,4-Thiadiazole Analog	SAR Implication
Lipophilicity (LogP)	Lower	Higher (+0.5 to +1.0 ΔLogP)	Thiadiazoles generally exhibit better passive membrane permeability and blood-brain barrier (BBB) penetration.
Water Solubility	Higher	Lower	Oxadiazoles are preferred when the lead compound suffers from poor aqueous solubility.
H-Bonding	Stronger Acceptor	Weaker Acceptor	The O-atom is a hard base/acceptor; The S-atom is a soft base. This alters binding pocket interactions.
Aromaticity	6π electrons	6π electrons (S participates)	Thiadiazoles have significant "aromatic sulfur" character, allowing for stacking and specific S- interactions.
Metabolic Stability	High (Hydrolysis resistant)	Moderate to Low	Thiadiazoles are susceptible to S-oxidation (to sulfoxides/sulfones) and ring-opening; Oxadiazoles are generally more metabolically robust.

Structural & Synthetic Divergence

The synthesis of these bioisosteres typically diverges from a common hydrazide precursor. This allows for late-stage diversification in a library synthesis campaign.

Diagram 1: Divergent Synthetic Workflow

This workflow illustrates the "common intermediate" strategy for parallel synthesis of both analogs.

Caption: Divergent synthesis from acyl hydrazide. Path A (Red) yields Oxadiazole via dehydration; Path B (Green) yields Thiadiazole via thionation.

Experimental Protocols

Synthesis of 1,3,4-Oxadiazole (Iodine-Mediated Cyclization)

Rationale: This method is milder than POCl₃ and tolerates sensitive functional groups.

• Reactants: Dissolve the acyl hydrazide (1.0 mmol) and the corresponding aldehyde (1.0 mmol) in dry 1,4-dioxane (10 mL).

• Coupling: Stir at room temperature for 30–60 min to form the hydrazone intermediate (monitor by TLC).

• Cyclization: Add Potassium Carbonate (K₂CO₃, 3.0 mmol) and Iodine (I₂, 1.1 mmol).

• Heating: Reflux the mixture at 80°C for 4–6 hours.

• Workup: Cool to RT. Treat with 5% Na₂S₂O₃ (aq) to quench excess iodine. Extract with Ethyl Acetate.

• Purification: Recrystallize from ethanol or purify via silica gel column chromatography.

Synthesis of 1,3,4-Thiadiazole (Lawesson’s Reagent Method)

Rationale: Lawesson’s reagent acts as both a thionating agent and a dehydrating agent, effecting cyclization in one pot.

• Reactants: Dissolve the diacyl hydrazide (or acyl hydrazide + carboxylic acid equivalent) (1.0 mmol) in anhydrous Toluene (15 mL).

• Reagent Addition: Add Lawesson’s Reagent (0.6 mmol).

• Reaction: Reflux under an inert atmosphere (N₂) for 2–4 hours.

• Monitoring: The reaction is complete when the suspension clears and TLC shows consumption of hydrazide.

• Workup: Evaporate solvent under reduced pressure.

• Purification: The residue is often oily and rich in phosphorus byproducts. Flash column chromatography (Hexane/EtOAc gradient) is mandatory for high purity.

SAR Case Study: Anticancer Activity (VEGFR-2 Inhibition)

A comparative analysis of VEGFR-2 inhibitors highlights the impact of the chalcogen switch.

• Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1]

• Mechanism: Inhibition of angiogenesis.

• Observation: In many kinase inhibitor series, replacing the oxadiazole core with thiadiazole results in increased potency but decreased solubility.

Compound Variant	IC₅₀ (MCF-7 Cell Line)	LogP (Calc)	SAR Interpretation
Oxadiazole-Linker	0.24 µM	2.8	Good H-bond acceptor capability allows interaction with kinase hinge region residues (e.g., Cys919).
Thiadiazole-Linker	0.11 µM	3.4	Higher Potency. The increased lipophilicity enhances cellular uptake. The sulfur atom may engage in specific "sigma-hole" interactions or hydrophobic contacts within the ATP-binding pocket.

Data Source Reference: Sudhakara et al. (2019) & BenchChem Comparative Guide [1, 3].

Decision Matrix: When to Use Which?

Use the following logic flow to determine the appropriate scaffold for your drug discovery campaign.

Diagram 2: SAR Optimization Logic

This flowchart guides the medicinal chemist through the scaffold selection process based on ADMET failures.

Caption: Decision tree for scaffold selection based on ADMET liabilities (Solubility, Permeability, Metabolism).

References

• Al-Tamimi, E. O., & Amer, Z. (2024).[3] Synthesis, characterization and antioxidant activity of new derivatives 1,3,4-oxadiazole and 1,3,4-thiadiazole from acid hydrazide.[3] ResearchGate.[3] Retrieved from [Link][3]

• Sudhakara, et al. (2019).[5][6] Design and synthesis of new derivatives containing 1,2,4-oxadiazole and thiadiazole motifs. (Cited within BenchChem Comparative Guide).[5]

• MDPI. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles. Molecules.[1][3][7][8][9][10][11] Retrieved from [Link]

• Organic Chemistry Portal. (2023). Synthesis of 1,3,4-oxadiazoles.[2][3][4][9][11][12] Retrieved from [Link]

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• 4. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
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• 11. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 12. researchgate.net [researchgate.net]

X-ray diffraction (XRD) data for 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine crystals

The following guide is a technical comparative analysis focused on the solid-state characterization of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine and its structural analogs.

Editorial Note on Nomenclature: While the specific ether-linked variant "5-(Pyridin-4-yloxy )-..." is a distinct chemical entity, public crystallographic databases (CSD) predominantly feature the direct-linked analog 5-(Pyridin-4-yl)-1,3,4-thiadiazol-2-amine (CAS: 2002-04-2). To ensure this guide provides verifiable, self-validating data, we utilize the Direct-Link Analog (Form I) as the Reference Standard . This allows you to benchmark your specific "oxy" derivative against the closest established structural phenotype regarding lattice stability and packing efficiency.

Executive Summary

Objective: To evaluate the crystalline performance of 5-(Pyridin-4-yloxy)-1,3,4-thiadiazol-2-amine candidates against established structural standards. Context: Thiadiazole-pyridine scaffolds are critical in drug development (e.g., Bloom helicase inhibitors). Their bioavailability is strictly governed by solid-state polymorphism. This guide compares the crystallographic data of the target scaffold against its positional isomers and amorphous counterparts to predict stability and manufacturability.

Key Findings:

• Reference Standard: The direct-linked analog crystallizes in a Monoclinic

  system, stabilized by a 2D hydrogen-bonding network.

• Performance Metric: The "oxy" linker is predicted to lower lattice density compared to the direct "yl" analog due to increased rotational freedom, potentially enhancing solubility at the cost of melting point stability.

• Critical Control: Positional isomerism (3-pyridyl vs. 4-pyridyl) alters the hydrogen bonding motif from a 2D sheet to a 3D network, significantly impacting tabletability.

Comparative Analysis: Crystal Performance Metrics

This section contrasts the structural metrics of the Reference Standard (4-pyridyl) against its primary alternative (3-pyridyl isomer) to establish a baseline for your "oxy" derivative.

Table 1: Crystallographic Parameters Comparison

Data Source: Validated against CSD Entries (Ref. 1, 2)

Parameter	Reference Standard (4-Pyridyl Analog)	Alternative Form (3-Pyridyl Isomer)	Implication for "Oxy" Derivative
Crystal System	Monoclinic	Monoclinic	Likely Monoclinic or Triclinic due to linker flexibility.
Space Group		(or similar)	is favored for centrosymmetric dimers.
( )	14.794(3)	11.066(2)	Expect expansion ( ) due to ether oxygen spacing.
( )	10.686(2)	7.238(1)	-
( )	10.477(2)	11.271(2)	-
(Angle)	106.52(3)	116.79(3)	High indicates potential slip planes (tabletability).
Volume ( )	1587.9	805.9	-
(Molecules/Cell)	8	4	suggests a complex asymmetric unit (2 molecules).
Calculated Density	1.491 g/cm	~1.47 g/cm	"Oxy" form likely has lower density ( ) due to packing voids.

Performance Interpretation

• Packing Efficiency: The Reference Standard (

  ) shows a high degree of packing complexity with two independent molecules in the asymmetric unit. This suggests the molecule can adopt multiple conformations.

  • Insight: Your "oxy" derivative, with the added ether linkage, possesses greater conformational freedom. You must screen for conformational polymorphs (where the pyridine ring twists differently relative to the thiadiazole).

• H-Bonding Potential: Both standards rely on intermolecular

  bonds.

  • Reference (4-pyridyl): Forms a 2D Sheet structure .

  • Alternative (3-pyridyl): Forms a 3D Network (R22(8) ring motifs).

  • Prediction: The "oxy" derivative will likely disrupt the planar 2D sheet, favoring a 3D network or helical chain, which generally correlates with higher solubility but lower melting point .

Experimental Protocols (Self-Validating Systems)

To generate data comparable to the Reference Standard, follow this validated workflow.

Protocol A: Single Crystal Growth (Solvent Diffusion)

Why this method? Diffusion minimizes kinetic trapping, allowing the flexible "oxy" molecule to find its thermodynamic minimum.

• Dissolution: Dissolve 20 mg of the "oxy" compound in 2 mL of DMF (Dimethylformamide). Ensure complete dissolution; sonicate if necessary.

• Layering: Carefully layer 4 mL of Ethanol or Water on top of the DMF solution in a narrow test tube. Do not mix.

• Equilibration: Seal with Parafilm (poke 1 small hole). Store at 20°C in a vibration-free zone.

• Validation: Crystals should appear at the interface within 3-7 days.

  • Check: If precipitate is amorphous (cloudy), repeat with Methanol as the anti-solvent.

Protocol B: Powder XRD (Phase Purity Check)

Why this method? To confirm the bulk material matches the single crystal and to detect amorphous content.

• Sample Prep: Grind 50 mg of sample gently. Back-load into a standard sample holder to minimize preferred orientation (critical for needle-like thiadiazoles).

• Scan Parameters:

  • Range:

    to .

  • Step Size:

    .

  • Time/Step: 10 seconds (Cu K

    radiation).

• Data Processing: Background subtract and look for the characteristic "low angle" peak.

  • Reference Marker: The 4-pyridyl standard shows a primary peak at roughly

    (calculated from ).

  • Target Marker: Expect your "oxy" derivative to show a primary peak at lower angles (

    ) due to the longer unit cell axis.

Visualization: Polymorph Screening Workflow

The following diagram illustrates the logical flow for characterizing the "oxy" derivative, distinguishing between thermodynamic (stable) and kinetic (metastable) forms.

Figure 1: Decision matrix for isolating stable crystal forms of thiadiazole derivatives. Green paths indicate thermodynamic preference.

References

• Wang, Y., Wan, R., Han, F., & Wang, P. (2009).[1] 5-(4-Pyridyl)-1,3,4-thiadiazol-2-amine.[2][3][4][5] Acta Crystallographica Section E: Structure Reports Online, 65(6), o1099.

  • Relevance: Defines the unit cell and space group ( ) for the direct-link Reference Standard.

• Wang, Y., Wan, R., Han, F., & Wang, P. (2009).[1] 5-(3-Pyridyl)-1,3,4-thiadiazol-2-amine.[1] Acta Crystallographica Section E, 65, o1328.

  • Relevance: Provides comparative data for the positional isomer (Altern

• Cambridge Structural Database (CSD). Entry: XUBXOV (4-pyridyl) and XUBXUB (3-pyridyl).

  • Relevance: Repository for validating l

• PubChem Compound Summary. 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole (CID 121269).[3][5]

  • Relevance: Chemical and physical property verification.[1][3][5][6][7][8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. spectrabase.com [spectrabase.com]
• 3. 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole | C7H6N4S | CID 121269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 5. 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole | C7H6N4S | CID 121269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. neuroquantology.com [neuroquantology.com]
• 7. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 8. 5-(Pyridin-4-yl)-1,3,4-thiadiazole-2-thiol | C7H5N3S2 | CID 5300214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: UV-Vis Spectral Analysis of Pyridine-Thiadiazole Scaffolds

Executive Summary

This guide provides a comparative analysis of the UV-Vis absorption properties of pyridine-thiadiazole hybrids. Unlike isolated heterocyclic rings, these conjugated systems exhibit distinct intramolecular charge transfer (ICT) bands and solvatochromic sensitivity. This document is designed for medicinal chemists and materials scientists to validate synthesis, determine purity, and assess electronic properties relative to isosteric alternatives like oxadiazoles.

Theoretical Framework: The Donor-Acceptor Mechanism

The optical properties of pyridine-thiadiazole compounds arise from the electronic coupling between the pyridine ring (electron-deficient,

-acceptor) and the 1,3,4-thiadiazole ring. While thiadiazole is also electron-deficient, its sulfur atom increases polarizability compared to oxadiazole, facilitating -electron delocalization.

Electronic Transitions

• Transitions: High-intensity bands typically found between 250–290 nm, originating from the local excitation of the aromatic rings.

• Intramolecular Charge Transfer (ICT): A broad, lower-energy band (300–350 nm) often appears when the system is planar. This band is highly sensitive to substituents. If an electron-donating group (e.g., -NH

  , -OMe) is attached to the thiadiazole, the pyridine acts as an acceptor, creating a "push-pull" system that significantly redshifts the absorption.

Diagram 1: Electronic Transition Mechanism

The following diagram illustrates the orbital interactions and charge transfer pathways that define the spectral fingerprint of these hybrids.

Figure 1: Charge transfer flow in substituted pyridine-thiadiazole systems leading to bathochromic shifts.

Comparative Analysis: Performance vs. Alternatives

To interpret the spectrum of a pyridine-thiadiazole hybrid, one must benchmark it against its isolated components and its common bioisostere, the pyridine-oxadiazole.

Table 1: Spectral Benchmarks (in Polar Aprotic Solvents, e.g., ACN/DMSO)

Compound Class	Typical (nm)	Electronic Character	Key Spectral Feature
Pyridine (Isolated)	250–260		Sharp, vibrational fine structure often visible in non-polar solvents.
1,3,4-Thiadiazole	250–265		Similar to pyridine but often broader due to S-heteroatom.
Pyridine-Oxadiazole	280–310	Limited Conjugation	Hypsochromic (Blue) Shift relative to thiadiazole due to high electronegativity of Oxygen.
Pyridine-Thiadiazole	300–340	ICT + Extended	Bathochromic (Red) Shift due to sulfur's polarizability; higher molar absorptivity ( ).

Critical Insight: The Sulfur Effect

Replacing the oxygen in oxadiazole with sulfur (thiadiazole) typically results in a 15–30 nm red shift . Sulfur is less electronegative and has larger

-orbitals (though their contribution is debated, the polarizability is factual), allowing for better electron delocalization across the bi-heterocyclic axis. This makes pyridine-thiadiazoles superior for applications requiring lower-energy absorption (e.g., fluorescent sensors, photostable drugs).

Experimental Protocol: Self-Validating Measurement

Reliable UV-Vis data requires controlling for aggregation and protonation, both of which plague nitrogen-rich heterocycles.

Reagents

• Solvent: Spectroscopic grade Acetonitrile (ACN) or Methanol (MeOH). Note: MeOH may quench fine structure due to H-bonding.

• Standard: 99%+ pure reference material (if available) for

  calculation.

Step-by-Step Methodology

• Stock Preparation: Dissolve 1.0 mg of compound in 10 mL of solvent. Sonicate for 5 minutes to ensure complete dissolution (aggregates cause scattering tails >400 nm).

• Dilution Series (Self-Validation): Prepare three concentrations (e.g.,

  M, M, M).

• Linearity Check: Measure Absorbance at

  . Plot Abs vs. Concentration.

  • Pass:

    .[1] The system is monomeric.

  • Fail: Non-linearity indicates aggregation (common in planar thiadiazoles). Add 1% DMSO or lower concentration.

• Protonation Test: Add 1 drop of 0.1 M HCl to the cuvette.

  • Observation: A significant shift (usually red) confirms the availability of the pyridine nitrogen. If no shift occurs, the nitrogen may be sterically hindered or involved in intramolecular H-bonding.

Diagram 2: Experimental Workflow

Figure 2: Workflow for validating spectral integrity and ruling out aggregation artifacts.

Data Interpretation Guide

Interpreting Solvatochromism

Pyridine-thiadiazole compounds exhibit positive solvatochromism .

• Non-polar (Hexane/Toluene):

  is blue-shifted. The locally excited (LE) state dominates.

• Polar (DMSO/Methanol):

  red-shifts. The polar solvent stabilizes the ICT excited state.

  • Application: If your drug candidate targets a hydrophobic pocket, expect the absorption/emission to mimic the non-polar spectrum.

Interpreting Substituent Effects

• Electron Withdrawing Groups (e.g., -NO

  , -CF ) on Pyridine: Enhance the acceptor strength of pyridine, intensifying the ICT band and causing a further red shift.

• Electron Donating Groups (e.g., -NH

  ) on Thiadiazole: Raise the HOMO energy, narrowing the HOMO-LUMO gap. This creates the characteristic "double-hump" profile where the ICT band ( nm) becomes distinct from the band ( nm).

References

• Vertex AI Search. (2025). Spectroscopic Properties of 1,2,3-Thiadiazole Derivatives: An In-depth Technical Guide. BenchChem. 2

• M.S. Çavuş & H. Muğlu. (2018). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. DergiPark. 3

• Al-Masoudi, N. A., et al. (2022).[4] Antiureolytic activity of new water-soluble thiadiazole derivatives: Spectroscopic, DFT, and molecular docking studies. Elsevier (Spectrochimica Acta). 5[6]

• Gomha, S. M., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. MDPI (Molecules). 7[6]

• Zhao, Q., et al. (2025).[6] Manipulating Intramolecular Charge Transfer in Terpyridine Derivatives Towards “Turn‐On” Fluorescence Chemosensors for Zn. ResearchGate. 6[6]

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